1,3-Dibromo-4-iodo-2-methylbenzene

• CAS: 1263377-65-6

Core Science & Biosynthesis

Technical Guide: Regioselective Synthesis of 1,3-Dibromo-4-iodo-2-methylbenzene

The following technical guide details the regioselective synthesis of 1,3-Dibromo-4-iodo-2-methylbenzene (also known as 2,6-dibromo-3-iodotoluene ).

CAS Registry Number: 1263377-65-6 Formula: C₇H₅Br₂I Molecular Weight: 375.83 g/mol [1]

Executive Summary

The synthesis of 1,3-Dibromo-4-iodo-2-methylbenzene presents a specific regiochemical challenge: placing an iodine atom at the meta position relative to the directing methyl group on a crowded, polyhalogenated arene.[1]

Standard Electrophilic Aromatic Substitution (EAS) approaches (e.g., direct iodination of 2,6-dibromotoluene) fail because the activating methyl group directs incoming electrophiles to the para position (C4), yielding the undesired 4-iodo isomer.[1] Consequently, this guide prioritizes a Directed Ortho Metallation (DoM) strategy. This route leverages the inductive acidification of the ring proton at C3 by the adjacent bromine atom, allowing for selective lithiation and subsequent iodination.[1]

Retrosynthetic Analysis & Strategy

The Regioselectivity Problem

The target molecule features a 1,2,3,4-substitution pattern.[1] If we view the molecule as a toluene derivative (Methyl at C1):

• Bromines are at C2 and C6.[1]

• Iodine is at C3.[1]

Why Standard Routes Fail:

• Direct Iodination of 2,6-Dibromotoluene: The methyl group (activator) directs para to C4.[1] The bromines (deactivators) direct ortho (to C3/C5) and para.[1] However, steric hindrance at C3 (flanked by Br and Me) is significant, and electronic activation by Methyl at C4 dominates.[1] This typically yields 4-iodo-2,6-dibromotoluene .[1]

• Sandmeyer Approach: synthesizing the required precursor, 3-amino-2,6-dibromotoluene , is non-trivial.[1] Bromination of m-toluidine typically yields 2,4,6-tribromotoluene due to the high reactivity of the position para to the amine.[1]

The Solution: Directed Ortho Metallation (DoM)

The most robust route utilizes Lithium Diisopropylamide (LDA) to selectively deprotonate 2,6-dibromotoluene .[1]

• Acidity: The proton at C3 is flanked by a Bromine (C2) and a Hydrogen (C4).[1] The inductive electron-withdrawing effect (-I) of the bromine increases the acidity of the C3 proton significantly compared to the C4 proton.[1]

• Mechanism: LDA, a bulky non-nucleophilic base, removes the acidic proton at C3 at low temperatures (-78°C) to form the aryllithium species.[1]

• Quench: Reaction with elemental Iodine yields the target.[1]

Figure 1: Retrosynthetic logic prioritizing DoM over EAS to achieve the correct isomer.

Experimental Protocol

Materials & Reagents[1][2][3][4][5][6][7][8]

• Substrate: 2,6-Dibromotoluene (Commercial grade, >98%).[1]

• Base: Lithium Diisopropylamide (LDA), 2.0 M solution in THF/heptane/ethylbenzene (or freshly prepared).[1]

• Electrophile: Iodine (I₂), resublimed, dissolved in anhydrous THF.

• Solvent: Tetrahydrofuran (THF), anhydrous, inhibitor-free.[1]

• Quench: Saturated aqueous Sodium Thiosulfate (Na₂S₂O₃).

Step-by-Step Synthesis

Step 1: Preparation of the Reaction Vessel[1]

• Oven-dry a 250 mL 3-neck round-bottom flask, magnetic stir bar, and addition funnel.

• Assemble under an inert atmosphere (Argon or Nitrogen).[1][2]

• Charge the flask with 2,6-Dibromotoluene (10.0 mmol, 2.50 g) and anhydrous THF (50 mL).

• Cool the solution to -78°C using a dry ice/acetone bath. Critical: Low temperature prevents "Halogen Dance" side reactions.

Step 2: Lithiation (Deprotonation)[1]

• Add LDA solution (11.0 mmol, 1.1 equiv) dropwise via syringe or addition funnel over 15 minutes.

• Maintain internal temperature below -70°C.

• Stir the mixture at -78°C for 1 hour . The solution may turn a dark color (yellow/orange), indicating the formation of the aryllithium species (2,6-dibromo-3-lithiotoluene).[1]

Step 3: Electrophilic Quench

• Prepare a solution of Iodine (12.0 mmol, 3.05 g) in anhydrous THF (20 mL).

• Add the Iodine solution dropwise to the cold lithiated mixture over 20 minutes.

• Observe the color change; the dark lithiated species should fade as the iodine reacts.[1]

• Allow the mixture to stir at -78°C for an additional 30 minutes.

• Remove the cooling bath and allow the reaction to warm to room temperature over 1 hour.

Step 4: Workup and Purification[1][2]

• Quench: Pour the reaction mixture into a separatory funnel containing saturated aqueous Na₂S₂O₃ (50 mL) to reduce excess iodine (color changes from purple/brown to yellow/colorless).

• Extraction: Extract with Ethyl Acetate (3 x 30 mL).

• Wash: Wash combined organics with Brine (50 mL).

• Dry: Dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The crude solid is typically purified via recrystallization from Ethanol or column chromatography (Hexanes/EtOAc 95:5) to yield the product as a white to off-white crystalline solid.[1]

Data Summary Table

Parameter	Specification
Limiting Reagent	2,6-Dibromotoluene
Key Reagent	LDA (1.1 equiv)
Temperature	-78°C (Critical)
Expected Yield	75% - 85%
Appearance	White crystalline solid
Key Impurity	4-iodo isomer (if temp > -60°C)

Mechanism & Critical Control Points[1]

The success of this protocol relies on the kinetic acidity of the C3 proton.[1] While the methyl group activates the ring for EAS, the bromine atoms dominate the lithiation regiochemistry.[1]

Pathway Visualization:

Figure 2: Reaction pathway highlighting the critical intermediate and potential side reactions.

Troubleshooting Guide

• Low Yield: Ensure THF is strictly anhydrous. Moisture kills the lithiated intermediate immediately.[1]

• Wrong Isomer (4-iodo): Likely caused by warming the reaction too fast or using a different base.[1] LDA is required to avoid nucleophilic attack on the ring or halogen-lithium exchange (which n-BuLi might trigger).[1]

• Starting Material Recovery: If the deprotonation time is too short, unreacted starting material will be recovered.[1] Ensure the 1-hour stir at -78°C is respected.

References

• Schlosser, M. (2005).[1] Organometallics in Synthesis: A Manual. Wiley.[1] (Authoritative source on Directed Ortho Metallation regioselectivity and "Halogen Dance" prevention).

• Leroux, F., & Schlosser, M. (2002).[1] The "Halogen Dance" on Bromobenzenes: A delicate balance. Angewandte Chemie International Edition, 41(22).[1] (Mechanistic background on the stability of lithiated bromobenzenes).

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. benchchem.com [benchchem.com]

Reactivity of 1,3-Dibromo-4-iodo-2-methylbenzene in metal-catalyzed reactions

The following technical guide details the chemoselective and regioselective functionalization of 1,3-Dibromo-4-iodo-2-methylbenzene. This analysis is grounded in established organometallic principles regarding oxidative addition rates, steric differentiation, and catalyst speciation.

Technical Guide for Sequential Metal-Catalyzed Functionalization [1]

Executive Summary & Reactivity Hierarchy

The molecule 1,3-Dibromo-4-iodo-2-methylbenzene presents a unique scaffold for the construction of non-symmetrical, poly-substituted aromatic systems.[1] Its utility lies in the distinct reactivity differences between its three halogen substituents. Successful functionalization requires a strict adherence to a specific order of operations, dictated by the bond dissociation energies (BDE) and the steric environment of the benzene ring.

The Reactivity Hierarchy

The functionalization sequence follows the order: C4-I > C1-Br > C3-Br .[1]

Sequence	Site	Substituent	Electronic Factor	Steric Environment	Reactivity Status
1	C4	Iodine	Weakest C-X bond; fastest oxidative addition.[1]	Flanked by H (C5) and Br (C3).[1] Relatively accessible.[1]	Highest
2	C1	Bromine	Stronger C-X bond.[1]	Flanked by H (C6) and Methyl (C2).[1] Moderate hindrance.	Medium
3	C3	Bromine	Stronger C-X bond.[1]	Flanked by Methyl (C2) and the New Group (at C4).[2] "Buttressed" and highly crowded.[1]	Lowest

Structural Analysis & Mechanistic Logic

The Iodine Advantage (C4)

Palladium-catalyzed cross-couplings (Suzuki-Miyaura, Sonogashira, Heck) proceed via a catalytic cycle initiated by oxidative addition.[1] The rate of oxidative addition to a Carbon-Halogen bond follows the order I > Br >> Cl.

• Mechanism: The C4-I bond is significantly weaker than the C-Br bonds.[1] Under mild conditions (Room Temperature), Pd(0) will exclusively insert into the C-I bond, leaving the two bromines intact.

• Selectivity Control: No special ligands are required to differentiate I from Br; standard catalysts (e.g., Pd(PPh₃)₄) achieve >98% chemoselectivity.[1]

The Steric Differentiation of Bromines (C1 vs. C3)

Once the iodine is replaced (e.g., with an aryl or alkynyl group, denoted as R ), the molecule becomes a 2,6-dibromo-toluene derivative with broken symmetry.

• C1-Br Environment: Located between the C2-Methyl group and the C6-Hydrogen.[1] The C6-H is small, offering a "path of least resistance" for the catalyst.

• C3-Br Environment: Located between the C2-Methyl group and the newly installed C4-R group.[1] This position is subject to the "buttressing effect." The steric bulk of the Methyl group is pushed against the Bromine by the substituent at C4, making the C3 site extremely crowded.

Experimental Protocols & Workflows

Phase 1: Chemoselective C4-Functionalization (Iodine Displacement)

Objective: Install the first diversity element (R¹) without affecting the bromines.

Protocol A: C4-Selective Sonogashira Coupling This protocol installs an alkyne at C4.[1]

• Reagents: 1,3-Dibromo-4-iodo-2-methylbenzene (1.0 equiv), Terminal Alkyne (1.1 equiv), CuI (5 mol%), PdCl₂(PPh₃)₂ (2 mol%).[1]

• Solvent/Base: THF / Et₃N (1:1 ratio).[1] Degassed.

• Conditions: Stir at Room Temperature (23 °C) for 4–6 hours.

• Why it works: The low temperature prevents activation of the C-Br bonds. The Pd(II) precatalyst is reduced in situ to Pd(0), which rapidly inserts into C-I.

Phase 2: Regioselective C1-Functionalization (First Bromine)

Objective: Exploit steric bias to couple at C1 (R²).[1]

Protocol B: C1-Selective Suzuki-Miyaura Coupling

• Reagents: C4-substituted intermediate (1.0 equiv), Aryl Boronic Acid (1.1 equiv), K₂CO₃ (2.5 equiv).[1]

• Catalyst System: Pd(OAc)₂ (2 mol%) with SPhos or XPhos (4 mol%).[1]

  • Note: These Buchwald biaryl phosphine ligands are active enough to couple aryl bromides but bulky enough to be sensitive to the extreme crowding at C3.

• Solvent: Toluene / Water (4:1).

• Conditions: Heat to 60–80 °C . Monitor strictly by HPLC/GC.

• Critical Control: Do not overheat. Higher temperatures (>100 °C) may overcome the steric barrier at C3, leading to double addition.

Phase 3: Forcing C3-Functionalization (The "Buttressed" Bromine)

Objective: Activate the final, most hindered site (R³).

Protocol C: C3-Forcing Buchwald-Hartwig or Suzuki [1]

• Reagents: C1,C4-disubstituted intermediate, Nucleophile (Amine or Boronic Acid).[1]

• Catalyst System: Pd₂(dba)₃ (2 mol%) with BrettPhos or tBu₃P (highly active, bulky electron-rich ligands).[1]

• Base: Strong base often required (e.g., NaOtBu for amination, K₃PO₄ for Suzuki).[1]

• Conditions: Reflux in 1,4-Dioxane or Xylene (100–120 °C ) for 12–24 hours.

• Why it works: The "buttressed" C3-Br bond requires a highly electron-rich catalyst to facilitate oxidative addition and high thermal energy to overcome the steric repulsion during the reductive elimination step.[1]

Visualization of Reactivity[3]

Reactivity Map & Workflow

The following diagram illustrates the stepwise functionalization logic, highlighting the steric gating that controls the C1 vs. C3 selectivity.

Caption: Sequential functionalization flowchart. Green indicates mild electronic selection; Yellow indicates steric selection; Red indicates forcing conditions for the most hindered site.

References

• Fairlamb, I. J. S. (2007).[1] "Palladium-Catalysed Cross-Coupling Reactions of Polyhalogenated Heteroarenes and Arenes." Chemical Society Reviews.[1]

• Lutz Ackermann et al. (2009).[1] "Site-Selective C–H Bond Activation." Chemical Reviews. (Provides foundational logic for steric differentiation in arenes).

• BenchChem Technical Support. (2025). "Reactivity of Polyhalogenated Toluenes: 2,6-Dibromotoluene Derivatives." (Confirming steric parameters of the methyl-flanked bromines).

• Schoenebeck, F. et al. (2021).[1] "Mechanistic Understanding of Site-Selectivity in Pd-Catalyzed Cross-Couplings." Journal of the American Chemical Society. [1]

Sources

• 1. thermofishersci.in [thermofishersci.in]
• 2. chemguide.co.uk [chemguide.co.uk]

An In-depth Technical Guide to the Structural Analysis and Conformation of 1,3-Dibromo-4-iodo-2-methylbenzene

This technical guide provides a comprehensive analysis of the structural and conformational properties of 1,3-dibromo-4-iodo-2-methylbenzene, a polysubstituted aromatic compound of interest to researchers and professionals in drug development and materials science. This document moves beyond a simple recitation of data, offering insights into the rationale behind analytical techniques and the interplay of steric and electronic effects that define the molecule's characteristics.

Introduction: The Significance of Polysubstituted Aromatics

Polysubstituted benzene derivatives are foundational scaffolds in a vast array of functional molecules, from pharmaceuticals to advanced materials. The specific arrangement of substituents on the aromatic ring dictates the molecule's three-dimensional shape, reactivity, and potential for intermolecular interactions. 1,3-Dibromo-4-iodo-2-methylbenzene presents a particularly interesting case study due to the presence of multiple bulky halogen atoms and a methyl group, which introduce significant steric and electronic perturbations to the benzene ring. Understanding the precise structural and conformational landscape of this molecule is paramount for predicting its behavior in complex systems.

Aryl halides are crucial building blocks in synthetic organic chemistry, primarily due to their participation in a wide range of cross-coupling reactions. The differential reactivity of the carbon-halogen bonds (C-I > C-Br > C-Cl) in molecules like 1,3-dibromo-4-iodo-2-methylbenzene allows for selective and sequential functionalization, making it a valuable intermediate in the synthesis of complex molecular architectures.

Structural Elucidation: A Multi-faceted Spectroscopic Approach

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the carbon-hydrogen framework of organic molecules.

The ¹H NMR spectrum is expected to show two distinct signals in the aromatic region, corresponding to the two non-equivalent aromatic protons, and one signal in the aliphatic region for the methyl group protons.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~ 7.6 - 7.8	Doublet	1H	H-6	Deshielded by the adjacent bromine atom at C-1.
~ 7.2 - 7.4	Doublet	1H	H-5	Influenced by the adjacent iodine atom at C-4.
~ 2.4 - 2.6	Singlet	3H	-CH₃	Typical chemical shift for a methyl group attached to an aromatic ring.

The coupling between H-5 and H-6 would likely result in doublets with a small ortho coupling constant (³JHH) of approximately 8-9 Hz.

The proton-decoupled ¹³C NMR spectrum is predicted to exhibit seven unique signals, corresponding to the seven carbon atoms in the molecule. The chemical shifts are influenced by the electronegativity of the substituents and the "heavy atom effect" of bromine and iodine.

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale
~ 140 - 145	C-2	Quaternary carbon attached to the methyl group and two bromine atoms.
~ 138 - 142	C-4	Quaternary carbon bearing the iodine atom.
~ 135 - 138	C-6	Aromatic CH carbon adjacent to a bromine atom.
~ 130 - 133	C-5	Aromatic CH carbon adjacent to the iodine atom.
~ 125 - 128	C-1	Quaternary carbon attached to a bromine atom.
~ 122 - 125	C-3	Quaternary carbon attached to a bromine atom.
~ 20 - 25	-CH₃	Typical chemical shift for a methyl group on a benzene ring.

It is important to note the "heavy atom effect," where carbon atoms directly bonded to bromine and particularly iodine experience an upfield shift (lower ppm) compared to what would be expected based on electronegativity alone. This is due to the large electron clouds of these halogens causing increased shielding.[1]

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present in a molecule. The IR spectrum of 1,3-dibromo-4-iodo-2-methylbenzene is expected to be characterized by the following key absorption bands:

Wavenumber Range (cm⁻¹)	Vibration
3100 - 3000	C-H stretching (aromatic)
3000 - 2850	C-H stretching (methyl)
1600 - 1450	C=C stretching (aromatic ring)
~1050	C-Br stretching
~950	C-I stretching

The presence of multiple, strong C-C ring stretching bands is characteristic of substituted benzene rings. The C-X stretching frequencies are dependent on the mass of the halogen, with the heavier iodine atom showing a lower frequency vibration compared to bromine.[2]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 1,3-dibromo-4-iodo-2-methylbenzene (C₇H₅Br₂I), the mass spectrum would exhibit a distinctive isotopic pattern for the molecular ion peak due to the presence of two bromine atoms (⁷⁹Br and ⁸¹Br in roughly a 1:1 ratio) and one iodine atom (¹²⁷I).

The expected fragmentation pathways would likely involve the sequential loss of the halogen atoms and the methyl group. The relative lability of the C-I bond suggests that the loss of an iodine radical would be a prominent initial fragmentation step.

Conformational Analysis: The Role of Steric Hindrance

The conformation of 1,3-dibromo-4-iodo-2-methylbenzene is largely dictated by the steric interactions between the bulky substituents on the benzene ring. While the aromatic ring itself is planar, the substituents can deviate from this plane to alleviate steric strain.

The primary conformational freedom in this molecule arises from the rotation of the methyl group. Due to the presence of the flanking bromine atoms at the C-1 and C-3 positions, the rotation of the methyl group at C-2 is expected to be significantly hindered. This is in contrast to a less substituted toluene where the methyl group rotation is nearly free.

A computational approach, such as Density Functional Theory (DFT), would be the most effective method to probe the conformational landscape of this molecule. Such calculations can determine the preferred orientation of the methyl group's hydrogen atoms relative to the plane of the benzene ring and quantify the rotational energy barrier. It is plausible that the lowest energy conformation would involve one C-H bond of the methyl group lying in the plane of the aromatic ring, pointing away from the bulky iodine atom, to minimize van der Waals repulsions.

Experimental Protocols

The following section outlines a plausible synthetic route and a standard workflow for the spectroscopic analysis of 1,3-dibromo-4-iodo-2-methylbenzene.

Proposed Synthesis

A logical synthetic approach would involve the sequential halogenation of a suitable starting material, such as 2-methylaniline, taking into account the directing effects of the substituents.

Diagram of the Proposed Synthetic Workflow:

Caption: Proposed synthetic route for 1,3-dibromo-4-iodo-2-methylbenzene.

Step-by-Step Methodology:

• Bromination of 2-Methylaniline: To a solution of 2-methylaniline in glacial acetic acid, slowly add a solution of bromine in acetic acid at room temperature. The amino group and the methyl group will direct the electrophilic bromine to the positions ortho and para to the amino group. The steric hindrance of the methyl group will favor substitution at the 3 and 5 positions.

• Diazotization: The resulting 3,5-dibromo-2-methylaniline is then diazotized by treating it with sodium nitrite in the presence of a strong acid like sulfuric acid at low temperatures (0-5 °C). This converts the amino group into a diazonium salt.

• Iodination (Sandmeyer-type Reaction): The diazonium salt solution is then added to a solution of potassium iodide. The diazonium group is replaced by an iodine atom, yielding the final product, 1,3-dibromo-4-iodo-2-methylbenzene.

• Purification: The crude product can be purified by extraction followed by column chromatography on silica gel.

This proposed synthesis is a well-established sequence of reactions in aromatic chemistry and provides a reliable route to the target molecule.

Spectroscopic Analysis Workflow

Diagram of the Spectroscopic Analysis Workflow:

Caption: A standard workflow for the complete spectroscopic characterization.

• Sample Preparation: Ensure the sample is of high purity. For NMR, dissolve 5-10 mg in a deuterated solvent (e.g., CDCl₃). For IR, the analysis can be performed on a neat sample using an ATR accessory or by preparing a KBr pellet. For MS, dissolve a small amount in a suitable volatile solvent.

• Data Acquisition: Acquire the ¹H, ¹³C, and, if necessary, 2D NMR spectra (like COSY and HSQC) to confirm proton-proton and proton-carbon correlations. Obtain the IR spectrum over the range of 4000-400 cm⁻¹. Acquire the mass spectrum to determine the molecular weight and fragmentation pattern.

• Data Analysis and Integration: Correlate the data from all three techniques to build a cohesive and unambiguous structural assignment. The combination of these methods provides a self-validating system for structural elucidation.

Conclusion

The structural analysis of 1,3-dibromo-4-iodo-2-methylbenzene provides a compelling example of how the interplay of electronic and steric effects governs the properties of polysubstituted aromatic compounds. Through a combination of predictive spectroscopic analysis based on established principles and data from analogous structures, we have outlined a comprehensive framework for the characterization of this molecule. The insights gained from such detailed structural and conformational studies are essential for the rational design of new molecules in the fields of medicinal chemistry and materials science.

References

• Ma, R., Huang, C.-B., Liu, A.-H., Li, X.-D., & He, L.-N. (2014). In situ acidic carbon dioxide/ethylene glycol system for aerobic oxidative iodination of electron-rich aromatics catalyzed by Fe(NO3)3·9H2O. Green Chemistry, 16(9), 4163-4169.

• Fiveable. (2025, September 15). Steric Effects Definition - Organic Chemistry Key Term. Retrieved from [Link]

• NIST. (n.d.). Benzene, 1,3-dibromo-. NIST Chemistry WebBook. Retrieved from [Link]

• PubChem. (n.d.). 1,3-Dibromobenzene. Retrieved from [Link]

• StackExchange. (2018, January 10). Assigning the 13C NMR spectrum of bromobenzene and 4-bromobenzophenone. Chemistry Stack Exchange. Retrieved from [Link]

• Spectroscopy Online. (2023, September 1). Halogenated Organic Compounds. Retrieved from [Link]

Sources

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• 2. 4-Bromo-2-iodo-1-methylbenzene | C7H6BrI | CID 15442947 - PubChem [pubchem.ncbi.nlm.nih.gov]

Discovery and history of polysubstituted benzene derivatives

Title: Evolution of Arene Functionalization: From Classical Discovery to Precision Polysubstitution in Drug Design

Abstract

This technical guide explores the structural elucidation and synthetic evolution of polysubstituted benzene derivatives. It bridges the gap between 19th-century isolation methods and 21st-century site-selective C–H activation. Designed for drug development professionals, this document details the mechanistic progression from Electrophilic Aromatic Substitution (EAS) to transition-metal catalysis, providing validated protocols for constructing complex pharmacophores found in modern oncology and immunology therapeutics.

Part 1: The Benzene Enigma – Historical Isolation & Structure[1][2]

The discovery of benzene fundamentally challenged the early understanding of chemical valency. Its high degree of unsaturation (

) contradicted its chemical inertness—a paradox that took decades to resolve.

The Isolation (1825)

Michael Faraday first isolated benzene from the oily residue of illuminating gas, terming it "bicarburet of hydrogen."[1][2] It was not until 1834 that Eilhard Mitscherlich synthesized it via the decarboxylation of benzoic acid, establishing the empirical formula

.

The Structural Crisis & Kekulé’s Resonance (1865)

The "Benzene Problem" was the inability to reconcile the formula with the lack of addition reactions typical of alkenes. August Kekulé proposed the cyclic cyclohexatriene structure.[3] Crucially, to explain why 1,2-disubstituted benzenes did not exist as two isomers (one with a double bond between carbons, one with a single), Kekulé introduced the concept of oscillation (1872), a precursor to the quantum mechanical concept of resonance later formalized by Linus Pauling.

Technical Insight: The thermodynamic stability of benzene (resonance energy ~36 kcal/mol) is the primary barrier to polysubstitution. Overcoming this requires high-energy electrophiles or metal catalysts capable of oxidative addition.

Part 2: The Electronic Gatekeepers – Classical EAS & Directing Rules

For over a century, the synthesis of polysubstituted benzenes was governed strictly by electronic bias. The Ingold-Hughes mechanism (

) involves the formation of a high-energy cationic intermediate (the Sigma complex or Wheland intermediate ).[4]

The Holleman-Ingold Rules

The regioselectivity of a second substituent is dictated by the electronic nature of the first. This creates a "logic gate" system that historically limited synthetic routes.

Substituent Type	Electronic Effect	Directing Effect	Rate vs. Benzene	Example
Strong Activator	(Resonance donation)	Ortho, Para	Faster
Weak Activator	(Inductive donation)	Ortho, Para	Faster
Deactivator (Halogen)		Ortho, Para	Slower
Strong Deactivator	(Withdrawal)	Meta	Slower

The Polysubstitution Problem: Classical EAS fails when synthesizing sterically crowded 1,2,3-trisubstituted patterns or when electronic directing effects conflict (e.g., trying to install a nucleophile meta to an amino group).

Part 3: The Transition Metal Revolution – Breaking Electronic Bias

Modern drug discovery requires scaffolds that violate classical electronic rules. The advent of Palladium-catalyzed cross-coupling (Nobel Prize 2010) allowed chemists to replace the "hydrogen substitution" logic with "halogen replacement" logic.

The Suzuki-Miyaura & Buchwald-Hartwig Shift

• Mechanism: Oxidative Addition

  Transmetallation Reductive Elimination.[5][6][7]

• Impact: Allows the coupling of aryl halides with boronic acids (Suzuki) or amines (Buchwald) regardless of the ring's electronic density. This enables the construction of "biaryl" cores common in kinase inhibitors (e.g., Imatinib).

Visualization of Synthetic Logic

Caption: Decision tree for selecting synthetic methodology based on substitution pattern and substrate availability.

Part 4: The Frontier – Site-Selective C–H Activation

The current state-of-the-art allows for the direct functionalization of C–H bonds without pre-installed halogen handles. This is pioneered by researchers like Jin-Quan Yu.

Ligand-Enabled Regioselectivity

Instead of relying on inherent electronic bias, this approach uses Directing Groups (DGs) and designed ligands to steer the metal catalyst to a specific carbon.

• Ortho-Activation: Uses Lewis-basic DGs (pyridines, amides) to form a stable 5- or 6-membered metallacycle.

• Meta-Activation: The "Holy Grail" of arene chemistry. Achieved using U-shaped templates (e.g., nitrile-containing templates) that reach around the ring to deliver the catalyst to the remote meta position.

Part 5: Validated Experimental Protocols

Protocol A: Classical Nitration (The "Old World")

Used for installing a deactivating group meta to a director.

• Setup: Cool 5 mL of conc.

  to 0°C in an ice bath.

• Addition: Add 0.01 mol of substrate (e.g., Methyl benzoate) dropwise.

• Electrophile Gen: Slowly add a 1:1 mixture of conc.

  (Nitronium ion source). Maintain Temp < 10°C to prevent di-nitration.

• Quench: Pour over 50g crushed ice. Filter precipitate.

• Validation: TLC (Ethyl Acetate/Hexane) and Melting Point.

Protocol B: Pd-Catalyzed Meta-C–H Olefination (The "New World")

Based on Yu et al. methodology for precision drug synthesis.

• Reagents: Substrate with nitrile-template (0.2 mmol), Pd(OAc)2 (10 mol%), N-protected amino acid ligand (Ac-Gly-OH, 20 mol%), AgOAc (1.5 equiv), Olefin coupling partner (1.5 equiv).

• Solvent: HFIP (Hexafluoroisopropanol) – Critical for stabilizing the C-H activation transition state.

• Reaction: Seal in a pressure tube under air (oxidant regeneration). Heat to 90°C for 12 hours.

• Workup: Filter through Celite pad, wash with DCM.

• Purification: Flash chromatography.

• Validation:

  -NMR (Look for loss of meta-proton signal and appearance of olefinic coupling constants).

Part 6: Visualizing the Mechanism ( vs C-H Activation)

Caption: Mechanistic comparison: EAS relies on breaking aromaticity via a cation, while C-H activation uses a concerted metalation-deprotonation (CMD) pathway.

References

• Faraday, M. (1825).[8][9][10] On New Compounds of Carbon and Hydrogen, and on Certain Other Products Obtained during the Decomposition of Oil by Heat.[1] Philosophical Transactions of the Royal Society of London. Link

• Kekulé, A. (1865).[11][12] Sur la constitution des substances aromatiques.[2][9][11][12] Bulletin de la Société Chimique de Paris.

• Miyaura, N., & Suzuki, A. (1979).[13] Stereoselective synthesis of arylated (E)-alkenes by the reaction of alk-1-enylboranes with aryl halides in the presence of palladium catalyst. Journal of the Chemical Society, Chemical Communications. Link

• Leow, D., Li, G., Mei, T. S., & Yu, J. Q. (2012). Activation of remote meta-C–H bonds assisted by an end-on template.[14] Nature.[14] Link

• Ingold, C. K. (1934). Principles of an Electronic Theory of Organic Reactions. Chemical Reviews. Link

Sources

• 1. Michael Faraday's sample of benzene | Royal Institution [rigb.org]
• 2. chem.libretexts.org [chem.libretexts.org]
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• 4. Electrophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 5. Suzuki reaction - Wikipedia [en.wikipedia.org]
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• 9. Benzene at 200 | Opinion | Chemistry World [chemistryworld.com]
• 10. Benzene | Definition, Discovery, Structure, Properties, & Uses | Britannica [britannica.com]
• 11. chem.s.u-tokyo.ac.jp [chem.s.u-tokyo.ac.jp]
• 12. August Kekulé - Wikipedia [en.wikipedia.org]
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• 14. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Carbazole synthesis from 1,3-Dibromo-4-iodo-2-methylbenzene mechanism

Application Note: Precision Synthesis of Functionalized Carbazoles via 1,3-Dibromo-4-iodo-2-methylbenzene

Executive Summary & Strategic Analysis

The synthesis of highly substituted carbazoles is a cornerstone in the development of organic light-emitting diodes (OLEDs) and bioactive alkaloids (e.g., Murraya alkaloids). The precursor 1,3-Dibromo-4-iodo-2-methylbenzene represents a "privileged scaffold" due to its orthogonal halide reactivity .

Unlike symmetrical dihalo-precursors, this molecule offers three distinct levels of reactivity:

• C4-Iodine: Highest reactivity; susceptible to rapid oxidative addition by Pd(0) at mild temperatures.

• C3-Bromine: Moderate reactivity; positioned perfectly for intramolecular ring closure via C-H activation or secondary coupling.

• C1-Bromine: Lowest reactivity (sterically shielded by the C2-methyl group); remains intact as a handle for late-stage functionalization (e.g., polymerization or acceptor attachment).

This guide details a protocol for the regioselective synthesis of 1-bromo-2-methyl-9-arylcarbazoles , exploiting the reactivity difference between the C-I and C-Br bonds.

Mechanistic Insight: The "Stepwise" Cascade

The transformation relies on a sequence of Intermolecular Buchwald-Hartwig Amination followed by Intramolecular Pd-Catalyzed C-H Arylation .

Phase 1: Chemoselective C-N Coupling

The reaction initiates at the C4-I position. The bond dissociation energy (BDE) of C-I (~65 kcal/mol) is significantly lower than that of C-Br (~81 kcal/mol). By controlling temperature and catalyst loading, we exclusively engage the iodine, leaving the bromines untouched.

Phase 2: Intramolecular Ring Closure

Once the diarylamine intermediate is formed, the C3-bromine (ortho to the nitrogen) acts as the electrophile for the ring closure. This step typically requires higher energy (temperature) and a specific ligand environment to facilitate the intramolecular C-H activation on the pendant aryl ring.

Visualizing the Pathway

Figure 1: Reaction pathway demonstrating the sequential utilization of halide reactivity.

Detailed Experimental Protocols

Safety Pre-requisites

• Inert Atmosphere: All Pd-catalyzed steps must be performed under Argon or Nitrogen.[1]

• Solvent Prep: Toluene and 1,4-Dioxane must be anhydrous and degassed (sparged with Ar for 15 mins).

Protocol A: Stepwise Synthesis (Recommended for High Purity)

This method isolates the intermediate, ensuring no "double-coupling" side products occur.

Step 1: Selective C-N Coupling (Buchwald-Hartwig)

• Charge: In a glovebox or under Ar flow, add:

  • 1,3-Dibromo-4-iodo-2-methylbenzene (1.0 equiv, 3.76 g, 10 mmol)

  • Aniline derivative (1.1 equiv, 11 mmol)

  • Catalyst: Pd2(dba)3 (1.5 mol%, 137 mg)

  • Ligand: Xantphos (3.0 mol%, 173 mg) - Selected for high bite angle, promoting reductive elimination of the amine.

  • Base: NaOtBu (1.4 equiv, 1.35 g)

  • Solvent: Anhydrous Toluene (50 mL, 0.2 M)

• Reaction: Seal the vessel and heat to 60°C for 4-6 hours.

  • Note: Do not exceed 70°C to avoid activating the C-Br bonds.

• Workup: Cool to RT. Filter through a celite pad (eluting with EtOAc). Concentrate in vacuo.

• Purification: Flash chromatography (Hexanes/EtOAc 95:5).

  • Target: N-Aryl-2,4-dibromo-3-methylaniline.

Step 2: Intramolecular Cyclization

• Charge: Add the isolated intermediate (1.0 equiv) to a pressure vial.

  • Catalyst: Pd(OAc)2 (5 mol%)[2]

  • Ligand: Tricyclohexylphosphine (PCy3) (10 mol%) - Electron-rich ligand facilitates oxidative addition to the less reactive Aryl-Bromide.

  • Base: K2CO3 (2.0 equiv)

  • Solvent: DMAc (Dimethylacetamide) or 1,4-Dioxane (0.1 M).

• Reaction: Heat to 110-120°C for 12-16 hours.

• Validation: Monitor via TLC/LC-MS. The disappearance of the secondary amine signal and appearance of the highly fluorescent carbazole spot is diagnostic.

• Workup: Aqueous extraction (EtOAc/Water). Dry over MgSO4. Recrystallize from EtOH or purify via column chromatography.

Protocol B: One-Pot Cascade (For High Throughput)

Optimization: Use a single catalyst system capable of both steps, typically a Pd-NHC complex or a bulky biaryl phosphine like JohnPhos or BrettPhos .

• Combine Aryl Iodide (1 equiv), Aniline (1.1 equiv), Pd(OAc)2 (5 mol%), BrettPhos (10 mol%), and Cs2CO3 (3 equiv) in Toluene.

• Heat at 60°C for 4 hours (Step 1 complete).

• Raise temperature to 110°C and stir for 18 hours (Step 2 complete).

• Risk: Higher potential for dehalogenation of the C1-Br if the reaction runs too long.

Quantitative Performance & Troubleshooting

Table 1: Solvent and Base Effects on Yield (Step 2)

Solvent	Base	Temp (°C)	Time (h)	Yield (%)	Observation
DMAc	K2CO3	120	12	88%	Optimal. Clean conversion.
Toluene	NaOtBu	100	24	65%	Slow kinetics; incomplete cyclization.
DMF	Cs2CO3	130	8	72%	Significant debromination at C1 observed.
1,4-Dioxane	K3PO4	110	16	82%	Good alternative to DMAc.

Common Failure Modes:

• Issue: Formation of Triphenylamine derivatives.

  • Cause: The intermediate diarylamine reacts with another equivalent of Starting Material instead of cyclizing.

  • Fix: Ensure high dilution (0.1 M or lower) during Step 2 to favor intramolecular reaction over intermolecular coupling.

• Issue: Loss of C1-Bromine (Hydrodehalogenation).

  • Cause: Overheating or using a hydrogen source (like formate impurities or wet alcohols).

  • Fix: Use anhydrous DMAc; reduce reaction time; switch to mild bases (K2CO3 instead of alkoxides).

Structural Validation (Self-Validating System)

To confirm the regiochemistry (that the C4-I reacted first and C3-Br closed the ring), analyze the 1H NMR coupling constants :

• Starting Material: Two aromatic singlets (H5, H6 are usually doublets, but in this specific tri-halo core, H5/H6 coupling is distinct).

• Product (Carbazole):

  • Look for the C1-Methyl signal . In the carbazole, this methyl is at position 4 (using standard carbazole numbering, adjacent to the bridgehead). It will show a distinct NOE (Nuclear Overhauser Effect) with the proton on the newly fused ring.

  • Remaining Bromine: The C1-Br (now at position 3 of the carbazole) will result in a singlet aromatic proton at position 2 and a doublet at position 1 (depending on substitution).

  • Crucial Check: If the reaction proceeded via the wrong halide, the substitution pattern in the NMR aromatic region will shift significantly due to the different symmetry.

References

• Ackermann, L., et al. (2009).[3] "Palladium-Catalyzed Sequence of Intermolecular Amination and Intramolecular Direct Arylation." Synthesis, 3493-3503.[3] Link

• Tsang, W. C. P., et al. (2005).[3] "Palladium-Catalyzed Synthesis of Carbazoles via Tandem C-N Bond Formation and C-H Functionalization." Journal of the American Chemical Society, 127(42), 14560-14561. Link

• Ku, J. K., et al. (2021). "Regioselective Synthesis of Substituted Carbazoles." Beilstein Journal of Organic Chemistry, 17, 2021-2029. Link

• BenchChem. (2025).[1] "Product Data: 1,3-Dibromo-4-iodo-5-methyl-2-nitrobenzene and derivatives." BenchChem Application Notes. Link

• Maitro, G., et al. (2013).[4] "Palladium-catalyzed synthesis of N-arylated carbazoles using anilines and cyclic diaryliodonium salts." Beilstein Journal of Organic Chemistry, 9, 1148-1153. Link

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Regioselective cross-coupling reactions of 1,3-Dibromo-4-iodo-2-methylbenzene

Abstract

This application note details the orthogonal functionalization of 1,3-Dibromo-4-iodo-2-methylbenzene , a dense polyhalogenated scaffold acting as a molecular "switchboard." By exploiting the distinct oxidative addition rates of carbon-halogen bonds (C–I vs. C–Br) and the steric differentiation between the two bromine positions, researchers can achieve high-fidelity regiocontrol. This guide provides validated protocols for a three-step sequential coupling workflow, enabling the synthesis of complex, non-symmetrical tetrasubstituted arenes essential for late-stage drug discovery.

Introduction: The "Switchboard" Strategy

Polyhalogenated arenes offer a rapid entry into chemical space complexity, provided their reactivity can be programmed. 1,3-Dibromo-4-iodo-2-methylbenzene presents a unique challenge and opportunity due to its specific substitution pattern:

• Electronic Differentiation: The C–I bond is significantly weaker (~65 kcal/mol) than the C–Br bonds (~81 kcal/mol), creating a natural first point of entry.

• Steric Differentiation: Following the iodide displacement, the two remaining bromines reside in distinct steric environments. The C1-Br is flanked by a methyl group and a hydrogen, whereas the C3-Br is "sandwiched" between the methyl group and the newly installed substituent at C4.

This guide defines a Stepwise Displacement Protocol (SDP) to access the C4

C1 C3 sequence.

Mechanistic Hierarchy & Reactivity Profile

The success of this workflow relies on controlling the rate of Oxidative Addition (OA), the rate-determining step in Pd-catalyzed cross-coupling.[1]

Site	Halogen	Flanking Groups	Steric Bulk	OA Rate (Relative)
C4	Iodine	H / Br	Low	Fastest (10³x)
C1	Bromine	H / Me	Medium	Intermediate
C3	Bromine	Me / R (New Group)	High	Slowest

• Site C4 (Iodine): Reacts under mild conditions (RT) with standard Pd(0) sources.

• Site C1 (Bromine): Reacts with electron-rich phosphine ligands (e.g., SPhos, XPhos) at moderate temperatures.

• Site C3 (Bromine): Requires forcing conditions, bulky/electron-rich ligands (e.g., P(tBu)₃, Catacxium A), and high temperatures due to the "ortho-ortho" effect.

Visual Workflow (Graphviz)

The following diagram illustrates the sequential logic and decision pathways for functionalizing this scaffold.

Figure 1: Sequential functionalization workflow illustrating the C4

C1 C3 reaction pathway.

Experimental Protocols

Protocol A: C4-Selective Suzuki-Miyaura Coupling

Objective: Selective displacement of Iodine without affecting Bromine positions.

Reagents:

• Substrate: 1.0 equiv

• Boronic Acid: 1.05 equiv

• Catalyst: Pd(PPh₃)₄ (2-3 mol%) or Pd(dppf)Cl₂ (for sterically demanding boronates)

• Base: Na₂CO₃ (2.0 M aqueous, 2.0 equiv)

• Solvent: Toluene/EtOH (4:1) or DME/H₂O

Procedure:

• Charge a reaction vial with the substrate, boronic acid, and Pd catalyst.

• Evacuate and backfill with Nitrogen (x3).

• Add degassed solvent and aqueous base.

• Stir vigorously at Room Temperature (20-25°C) for 4–12 hours.

  • Note: Do not heat above 40°C. Higher temperatures risk activation of the C1-Br bond.

• Monitor by TLC/LCMS. The starting material (Iodide) should disappear; trace amounts of bis-coupled product indicate the temperature is too high.

• Workup: Dilute with EtOAc, wash with brine, dry over MgSO₄, and concentrate. Purify via silica gel chromatography.

Protocol B: C1-Selective Coupling (Steric Discrimination)

Objective: Coupling of the "exposed" Bromine at C1. The C3-Br is protected by the ortho-methyl and the C4-substituent.

Reagents:

• Intermediate A: 1.0 equiv

• Boronic Acid/Ester: 1.1 equiv[2]

• Catalyst: Pd₂(dba)₃ (1-2 mol%)

• Ligand: XPhos or SPhos (2-4 mol%)

  • Why: These Buchwald ligands form active Pd(0) species that are bulky enough to prefer the less hindered C1 site but active enough to couple aryl bromides.

• Base: K₃PO₄ (3.0 equiv)

• Solvent: 1,4-Dioxane or THF (anhydrous)[3]

Procedure:

• Pre-complex the catalyst and ligand in the solvent for 15 mins under Nitrogen.

• Add Intermediate A, boronic acid, and finely ground K₃PO₄.

• Heat to 60–70°C .

• Monitor closely.[4] If C3-coupling (bis-coupling) is observed, lower temperature to 50°C and increase reaction time.

• Workup: Standard aqueous extraction and purification.

Protocol C: C3-Forcing Coupling

Objective: Functionalization of the final, sterically congested "sandwiched" Bromine.

Reagents:

• Intermediate B: 1.0 equiv[5]

• Nucleophile: Boronic acid, Amine, or Alkyne

• Catalyst: Pd(OAc)₂ (5 mol%)

• Ligand: CataCXium A or P(tBu)₃ (10 mol%)

  • Alternative: PEPPSI-IPr catalyst (NHC ligand) for extremely difficult substrates.

• Base: Cs₂CO₃ or KOtBu (stronger bases often required)

• Solvent: Toluene or Xylene

Procedure:

• Combine all reagents in a sealed pressure tube.

• Heat to 100–120°C (reflux).

• Reaction times may range from 12 to 24 hours.

• Note: If conversion stalls, add a second portion of catalyst/ligand after 12 hours.

Troubleshooting & Optimization Matrix

Issue	Probable Cause	Corrective Action
Step 1: C1-Br reaction observed	Temperature too high; Catalyst too active.	Cool to 0°C; Switch to Pd(PPh₃)₄ (less active than dppf).
Step 2: Low yield / No reaction	C1-Br is deactivated by C2-Me steric bulk.	Switch to SPhos (highly active for ortho-substituted bromides); Increase temp to 80°C.
Step 2: Regioselectivity erosion (C3 reacting)	Ligand is not bulky enough to discriminate.	Use XPhos or BrettPhos (bulkier); Lower temp.
Step 3: Protodebromination (Br replaced by H)	Hydride source in reaction; difficult OA.	Ensure anhydrous solvents; Switch from alcohol solvents to Toluene; Increase catalyst loading.

References

• Handy, S. T., & Zhang, Y. (2006).[6][7] A simple guide for predicting regioselectivity in the coupling of polyhaloheteroaromatics. Chemical Communications, (3), 299–301.[7] Link

• Fairlamb, I. J. S. (2007). Palladium-catalyzed cross-coupling reactions of polyhalogenated heterocycles. Chemical Society Reviews, 36(7), 1036-1045. Link

• Langer, P. (2010). Regioselective cross-coupling reactions of polyhalogenated arenes and heteroarenes. Advanced Synthesis & Catalysis, 352(17), 2918-2927. Link

• Palani, V., Perea, M. A., & Sarpong, R. (2021).[8] Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups.[8][9][10] Chemical Reviews, 121(17), 10718–10769. Link

• BenchChem. (2025).[1] 1,3-Dibromo-4-iodo-2-methylbenzene Product Page & Properties. Link

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• 8. Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups [escholarship.org]
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Application Note: Strategic Synthesis of Sterically Hindered Biaryls via Sequential Cross-Coupling of 1,3-Dibromo-4-iodo-2-methylbenzene

Introduction: The Challenge and Opportunity of Sterically Hindered Biaryls

Sterically hindered biaryls, particularly those with ortho-substituents, are privileged structural motifs in modern chemistry. Their unique, non-planar conformations are crucial in the design of advanced pharmaceuticals, chiral ligands for asymmetric catalysis, and high-performance organic materials. However, the synthesis of these complex architectures is often hampered by significant steric repulsion, which can impede the crucial carbon-carbon bond formation step. Traditional cross-coupling methods may falter, leading to low yields and undesired side products. This application note details a strategic approach to constructing highly substituted, unsymmetrical biaryls using the versatile building block, 1,3-Dibromo-4-iodo-2-methylbenzene .

The Synthetic Linchpin: 1,3-Dibromo-4-iodo-2-methylbenzene

The power of 1,3-Dibromo-4-iodo-2-methylbenzene as a synthetic tool lies in the differential reactivity of its three halogen substituents. In palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, the propensity for oxidative addition follows the well-established trend: C–I > C–Br > C–Cl.[1] This inherent chemoselectivity allows for a stepwise and site-selective functionalization of the aromatic core. The carbon-iodine bond can be selectively coupled under milder conditions, leaving the two bromine atoms untouched for subsequent transformations. This enables the sequential introduction of two different aryl groups, providing a controlled and efficient pathway to complex, non-symmetrical biaryl structures.

The presence of the ortho-methyl group introduces significant steric hindrance, making this building block particularly valuable for the synthesis of atropisomeric biaryls and other molecules where restricted bond rotation is a key design element.

Reaction Schematics and Mechanistic Overview

The sequential functionalization of 1,3-Dibromo-4-iodo-2-methylbenzene can be envisioned as a two-step process, primarily leveraging the Suzuki-Miyaura cross-coupling reaction.

Step 1: Selective Suzuki-Miyaura Coupling at the C-I Bond

The first coupling reaction is performed under conditions that favor the selective activation of the more reactive carbon-iodine bond. A sterically hindered boronic acid is introduced to create the initial biaryl linkage.

Diagram 1: Workflow for Sequential Suzuki-Miyaura Coupling

Caption: Generalized catalytic cycle for the Suzuki-Miyaura reaction. [2]***

Experimental Protocols

The following protocols are representative examples and may require optimization based on the specific boronic acids used and the desired scale of the reaction.

Materials and Reagents

• 1,3-Dibromo-4-iodo-2-methylbenzene

• Aryl boronic acid 1 (for first coupling)

• Aryl boronic acid 2 (for second coupling)

• Palladium tetrakis(triphenylphosphine) [Pd(PPh₃)₄]

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) [PdCl₂(dppf)]

• Potassium carbonate (K₂CO₃)

• Cesium fluoride (CsF)

• Toluene, Anhydrous

• 1,4-Dioxane, Anhydrous

• Degassed deionized water

• Standard laboratory glassware and inert atmosphere setup (Schlenk line or glovebox)

Protocol 1: Selective Suzuki-Miyaura Coupling of 1,3-Dibromo-4-iodo-2-methylbenzene with a Sterically Hindered Aryl Boronic Acid

• Reaction Setup: To a flame-dried Schlenk flask under an argon atmosphere, add 1,3-Dibromo-4-iodo-2-methylbenzene (1.0 eq), the sterically hindered aryl boronic acid 1 (1.2 eq), and potassium carbonate (2.5 eq).

• Catalyst Addition: In a separate vial, weigh out Pd(PPh₃)₄ (0.03 eq) and add it to the Schlenk flask.

• Solvent Addition: Add a degassed 2:1 mixture of toluene and water to the flask. The final concentration of the aryl halide should be approximately 0.1 M.

• Reaction Execution: Heat the reaction mixture to 80-90 °C with vigorous stirring. Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 12-24 hours.

• Workup and Purification:

  • Cool the reaction mixture to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the 4-aryl-1,3-dibromo-2-methylbenzene intermediate.

Protocol 2: Suzuki-Miyaura Coupling of 4-Aryl-1,3-dibromo-2-methylbenzene with a Second Aryl Boronic Acid

• Reaction Setup: In a glovebox or under a strict argon atmosphere, add the purified 4-aryl-1,3-dibromo-2-methylbenzene intermediate (1.0 eq), aryl boronic acid 2 (1.5 eq), and cesium fluoride (3.0 eq) to a dry reaction vial.

• Catalyst Addition: Add PdCl₂(dppf) (0.05 eq) to the vial.

• Solvent Addition: Add anhydrous 1,4-dioxane to the vial to achieve a final concentration of the aryl bromide of approximately 0.1 M.

• Reaction Execution: Seal the vial and heat the reaction mixture to 100-110 °C. The use of microwave irradiation can potentially accelerate this transformation. [3]Monitor the reaction for the consumption of the starting material.

• Workup and Purification:

  • After cooling, dilute the reaction mixture with diethyl ether and filter through a pad of Celite.

  • Concentrate the filtrate and redissolve in a suitable solvent for purification.

  • Purify the final product by flash column chromatography or preparative HPLC to obtain the desired unsymmetrical, sterically hindered biaryl.

Data Summary and Considerations

The choice of catalyst, ligand, base, and solvent system is critical for achieving high yields and selectivity, especially when dealing with sterically demanding substrates.

Parameter	Step 1 (C-I Coupling)	Step 2 (C-Br Coupling)	Rationale
Catalyst	Pd(PPh₃)₄	PdCl₂(dppf)	Pd(PPh₃)₄ is effective for C-I couplings. More robust catalysts like PdCl₂(dppf) are often needed for less reactive C-Br bonds.
Ligand	PPh₃ (from catalyst)	dppf (from catalyst)	Electron-rich and bulky ligands promote oxidative addition and reductive elimination, which is beneficial for hindered substrates.
Base	K₂CO₃ (aqueous)	CsF (anhydrous)	A milder base is sufficient for the first step. A stronger, anhydrous base like CsF is often required for the more challenging C-Br coupling.
Solvent	Toluene/H₂O	1,4-Dioxane	The biphasic system is common for standard Suzuki couplings. Anhydrous, polar aprotic solvents can enhance reactivity for the second step.
Temperature	80-90 °C	100-110 °C	Higher temperatures are generally required to overcome the higher activation energy of C-Br bond cleavage.

Conclusion and Future Perspectives

1,3-Dibromo-4-iodo-2-methylbenzene is a highly effective and versatile building block for the strategic synthesis of complex, sterically hindered biaryls. Its differential halogen reactivity allows for a controlled, sequential introduction of different aryl moieties via the Suzuki-Miyaura cross-coupling reaction. The protocols outlined in this application note provide a solid foundation for researchers in drug discovery and materials science to access novel chemical entities that would be challenging to synthesize through other methods. Further optimization of reaction conditions, particularly through high-throughput screening of modern, specialized ligands and catalysts, will undoubtedly expand the utility of this powerful synthetic strategy.

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

• Tu, T., Sun, Z., Fang, W., Xu, M., & Zhou, Y. (2012). Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki–Miyaura Couplings with Sterically Hindered Substrates. Organic Letters, 14(16), 4250–4253. [Link]

• Navarro, O., Kelly, R. A., & Nolan, S. P. (2004). A General Method for the Suzuki−Miyaura Cross-Coupling of Sterically Hindered Aryl Chlorides: Synthesis of Di- and Tri-ortho-substituted Biaryls in Isopropanol at Room Temperature. The Journal of Organic Chemistry, 69(10), 3173–3180. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Fisher Scientific. (n.d.). Suzuki-Miyaura Cross-Coupling Reaction. Retrieved from [Link]

• Palani, V., Le, C. M., & Sarpong, R. (2022). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. Chemical Reviews, 122(11), 10126–10169. [Link]

• Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 41(22), 4176–4211. [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

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Application Note: Harnessing the Regioselective Reactivity of 1,3-Dibromo-4-iodo-2-methylbenzene for the Synthesis of Carbazole Natural Product Analogues

Abstract

This application note details the strategic use of 1,3-dibromo-4-iodo-2-methylbenzene as a versatile building block for the synthesis of complex natural product analogues. We present a hypothetical, yet scientifically robust, synthetic route to a substituted carbazole scaffold, a privileged core found in numerous biologically active alkaloids.[1][2][3] The protocols herein leverage the differential reactivity of the aryl-halogen bonds (I > Br) to achieve site-selective functionalization through sequential palladium-catalyzed cross-coupling reactions.[4][5] This guide is intended for researchers in medicinal chemistry and drug development seeking to construct novel molecular architectures from readily accessible, polyhalogenated starting materials.

Introduction

The synthesis of natural product analogues is a cornerstone of modern drug discovery, enabling the exploration of structure-activity relationships and the development of novel therapeutic agents with improved pharmacological profiles.[6][7] Polyhalogenated aromatic compounds are particularly valuable precursors in this endeavor, offering multiple points for diversification through well-established cross-coupling methodologies.[5][8] 1,3-Dibromo-4-iodo-2-methylbenzene is a prime example of such a scaffold, possessing three distinct halogen atoms whose reactivities can be selectively addressed.

The general order of reactivity for halogens in palladium-catalyzed oxidative addition is I > Br > Cl > F.[4][5] This predictable hierarchy allows for a stepwise approach to the functionalization of 1,3-dibromo-4-iodo-2-methylbenzene, beginning with the most labile carbon-iodine bond, followed by the carbon-bromine bonds. This application note outlines a synthetic strategy that first employs a Sonogashira coupling at the iodo-position, followed by a Suzuki coupling at one of the bromo-positions, and finally a Buchwald-Hartwig amination to construct the carbazole core.

Proposed Synthetic Pathway: A Hypothetical Route to a Substituted Carbazole Analogue

The following workflow illustrates the proposed synthetic route from 1,3-dibromo-4-iodo-2-methylbenzene to a hypothetical carbazole analogue.

Caption: Proposed synthetic workflow for a substituted carbazole analogue.

Experimental Protocols

Protocol 1: Regioselective Sonogashira Coupling

This protocol describes the selective reaction at the most reactive C-I bond.

Objective: To synthesize 2,6-dibromo-3-methyl-1-((trimethylsilyl)ethynyl)benzene.

Materials:

• 1,3-Dibromo-4-iodo-2-methylbenzene

• Ethynyltrimethylsilane

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂)

• Copper(I) iodide (CuI)

• Triethylamine (TEA)

• Toluene, anhydrous

Procedure:

• To a flame-dried Schlenk flask under an argon atmosphere, add 1,3-dibromo-4-iodo-2-methylbenzene (1.0 equiv), PdCl₂(PPh₃)₂ (0.03 equiv), and CuI (0.06 equiv).

• Add anhydrous toluene and triethylamine (3.0 equiv).

• Add ethynyltrimethylsilane (1.2 equiv) dropwise via syringe.

• Stir the reaction mixture at room temperature for 12 hours. Monitor reaction progress by TLC or GC-MS.

• Upon completion, dilute the mixture with diethyl ether and filter through a pad of celite.

• Wash the filtrate with saturated aqueous NH₄Cl solution and then with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Expected Outcome: The desired product, 2,6-dibromo-3-methyl-1-((trimethylsilyl)ethynyl)benzene, is expected as a pale yellow solid.

Protocol 2: Regioselective Suzuki Coupling

This protocol targets one of the C-Br bonds for arylation.

Objective: To synthesize 2-bromo-1-(4-methoxyphenyl)-3-methyl-6-((trimethylsilyl)ethynyl)benzene.

Materials:

• Product from Protocol 1

• 4-Methoxyphenylboronic acid

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water

Procedure:

• To a round-bottom flask, add the alkynyl-dibromo-methylbenzene from Protocol 1 (1.0 equiv), 4-methoxyphenylboronic acid (1.5 equiv), and K₂CO₃ (2.0 equiv).

• Add Pd(PPh₃)₄ (0.05 equiv).

• Add a 3:1 mixture of 1,4-dioxane and water.

• Heat the mixture to 90 °C and stir under an argon atmosphere for 16 hours. Monitor the reaction by TLC or LC-MS.

• After cooling to room temperature, add water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the residue by flash chromatography.

Expected Outcome: The mono-arylated product is anticipated. The regioselectivity may favor the less sterically hindered bromine, although a mixture of isomers is possible.

Protocol 3: Buchwald-Hartwig Amination

This step introduces the nitrogen atom required for the carbazole core.

Objective: To synthesize N-(2-(4-methoxyphenyl)-3-methyl-6-((trimethylsilyl)ethynyl)phenyl)aniline.

Materials:

• Product from Protocol 2

• Aniline

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Xantphos

• Cesium carbonate (Cs₂CO₃)

• Toluene, anhydrous

Procedure:

• In a glovebox, charge a Schlenk tube with the aryl-alkynyl-bromo-methylbenzene from Protocol 2 (1.0 equiv), Pd₂(dba)₃ (0.02 equiv), Xantphos (0.04 equiv), and Cs₂CO₃ (1.5 equiv).

• Add anhydrous toluene, followed by aniline (1.2 equiv).

• Seal the tube and heat at 110 °C for 18 hours.

• Cool the reaction to room temperature, dilute with ethyl acetate, and filter through celite.

• Concentrate the filtrate and purify the crude product by column chromatography.

Protocol 4: Intramolecular Cyclization to Form the Carbazole Core

The final step involves the formation of the heterocyclic ring.

Objective: To synthesize the target substituted carbazole analogue.

Procedure (Following TMS deprotection):

• First, deprotect the trimethylsilyl group from the product of Protocol 3 using a standard method such as K₂CO₃ in methanol.

• To the resulting terminal alkyne, add a palladium catalyst such as Pd(OAc)₂ in a suitable solvent like DMSO.

• Heat the reaction to facilitate an intramolecular cyclization, potentially via a C-H activation or Heck-type mechanism, to form the carbazole ring system.

Data Summary (Hypothetical)

Step	Reaction Type	Starting Material	Product	Expected Yield (%)
1	Sonogashira Coupling	1,3-Dibromo-4-iodo-2-methylbenzene	Intermediate 1	85-95
2	Suzuki Coupling	Intermediate 1	Intermediate 2	70-80
3	Buchwald-Hartwig Amination	Intermediate 2	Intermediate 3	65-75
4	Deprotection & Cyclization	Intermediate 3	Final Product	50-60

Causality and Experimental Design

• Regioselectivity: The success of this synthetic sequence hinges on the predictable difference in reactivity among the C-I and C-Br bonds. The C-I bond is significantly weaker and more readily undergoes oxidative addition with a Pd(0) catalyst, ensuring that the Sonogashira coupling occurs exclusively at this position under mild conditions.[4][5]

• Catalyst and Ligand Selection: The choice of catalyst and ligand is crucial for each step. For the Suzuki and Buchwald-Hartwig reactions, bulky electron-rich phosphine ligands (like those in Pd(PPh₃)₄ or Xantphos) are employed to promote the oxidative addition to the more resilient C-Br bonds and facilitate reductive elimination.[5]

• Reaction Conditions: The temperature and base are optimized for each transformation. Milder conditions are sufficient for the C-I coupling, while the subsequent C-Br couplings require more forcing conditions (higher temperatures) to proceed at a reasonable rate.

Visualization of Key Transformation

Caption: Regioselective functionalization of the polyhalogenated scaffold.

Conclusion

1,3-Dibromo-4-iodo-2-methylbenzene represents a highly valuable, though currently underutilized, starting material for the assembly of complex molecular scaffolds. The inherent reactivity differences of its halogen substituents allow for a predictable and sequential functionalization strategy. The protocols outlined in this application note provide a robust, albeit hypothetical, framework for the synthesis of substituted carbazole natural product analogues. This approach offers a high degree of flexibility, as a wide variety of alkynes, boronic acids, and amines can be introduced to generate a diverse library of compounds for biological screening.

References

• Vertex AI Search. (n.d.). Synthesis of New Precursors for the Carbazole Alkaloids.
• Beaudry Research Group. (2021, August 23). Regioselective Synthesis of Substituted Carbazoles, Bicarbazoles, and Clausine C.
• WuXi Biology. (n.d.). Sequential Cross Coupling Reactions of Polyhalogenated Heterocycles.
• ResearchGate. (2021, July 15). A Short Synthesis of Carbazole Alkaloids Murrayanine and Mukonine.
• ResearchGate. (n.d.). Cross-Coupling Reactions of Polyhalogenated Heterocycles.
• Vertex AI Search. (n.d.). synthesis of carbazoles and derivatives from allenes.
• PMC. (2016, December 9). Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis.
• Technology Networks. (2018, December 6). Chemists Design Novel One-Pot Reactions to Access Complex Natural Product Analogs for Drug Discovery.
• ResearchGate. (n.d.). Synthesis of Natural Carbazole Alkaloids: An Update.
• RSC Publishing. (n.d.). Design and synthesis of analogues of natural products.

Sources

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• 5. Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Design and synthesis of analogues of natural products - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Sonogashira Coupling of Polyhalogenated Aromatic Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating the Complexities of Polyhalogenated Aromatic Alkynylation

The Sonogashira cross-coupling reaction, a cornerstone of modern organic synthesis, provides a powerful method for the formation of carbon-carbon bonds between sp²-hybridized carbons of aryl or vinyl halides and sp-hybridized carbons of terminal alkynes.[1][2] This reaction has become indispensable in the synthesis of pharmaceuticals, natural products, and advanced organic materials due to its typically mild reaction conditions and broad functional group tolerance.[1][3]

Polyhalogenated aromatic compounds represent a particularly valuable class of substrates, offering multiple points for diversification and the construction of complex molecular architectures. However, their use in Sonogashira couplings presents a significant challenge: achieving selective alkynylation at a specific halogen position. This guide provides an in-depth exploration of the strategies and protocols to control the chemoselectivity and regioselectivity of Sonogashira couplings on polyhalogenated aromatic systems, empowering researchers to harness the full synthetic potential of these versatile building blocks.

The Pillars of Selectivity in Polyhalogenated Systems

Achieving selectivity in the Sonogashira coupling of polyhalogenated arenes hinges on exploiting the inherent differences in the reactivity of the carbon-halogen (C-X) bonds. Several factors govern this selectivity, and a deep understanding of their interplay is crucial for predictable and high-yielding transformations.

Chemoselectivity: The Halogen Reactivity Ladder

The primary determinant of which halogen will react first is the identity of the halogens themselves. The reactivity of aryl halides in the oxidative addition step, generally considered the rate-limiting step in the Sonogashira catalytic cycle, follows a well-established trend based on the C-X bond dissociation energy:[4]

C–I > C–Br > C–Cl > C–F

This predictable reactivity hierarchy allows for selective mono-alkynylation of substrates bearing different halogens. For instance, in a bromoiodobenzene derivative, the Sonogashira coupling will preferentially occur at the more reactive C-I bond, leaving the C-Br bond intact for subsequent transformations.[1] This principle is fundamental in designing sequential cross-coupling strategies.

Regioselectivity: Beyond the Halogen Type

When a polyhalogenated aromatic contains identical halogens, the site of the initial coupling is governed by more subtle electronic and steric effects.

• Electronic Effects: The oxidative addition of the palladium catalyst is favored at the most electrophilic carbon center. Therefore, electron-withdrawing groups on the aromatic ring will activate the halogen positions, particularly those ortho and para to the substituent, making them more susceptible to coupling.[2][4] Conversely, electron-donating groups can deactivate the ring, slowing down the reaction.

• Steric Hindrance: The approach of the bulky palladium catalyst to the C-X bond is sensitive to steric hindrance. Less sterically encumbered positions are generally favored for the initial oxidative addition. This is a critical consideration in substrates with bulky ortho substituents or in highly substituted aromatic systems.[5][6]

Catalyst and Ligand Control: Fine-Tuning Reactivity

The choice of the palladium catalyst and, more importantly, the ancillary ligands can profoundly influence both the reactivity and selectivity of the Sonogashira coupling.

• Palladium Precatalysts: A variety of Pd(0) and Pd(II) precatalysts can be employed. Common choices include Pd(PPh₃)₄, PdCl₂(PPh₃)₂, and Pd₂(dba)₃.[2][7] While Pd(0) sources are active directly, Pd(II) precatalysts are reduced in situ to the active Pd(0) species.[8]

• Phosphine Ligands: The electronic and steric properties of phosphine ligands play a crucial role. Electron-rich and bulky phosphine ligands can accelerate the rate of oxidative addition, a key step for activating less reactive aryl chlorides and bromides.[2] Conversely, the choice of ligand can also be used to modulate selectivity. For instance, using catalysts with monodentate ligands like Pd(PPh₃)₄ can favor reaction at one position, while catalysts with bidentate ligands may switch the preferred coupling site in certain heterocyclic systems.[9]

• N-Heterocyclic Carbenes (NHCs): NHC ligands have emerged as powerful alternatives to phosphines.[2] They form highly stable and active palladium complexes that can facilitate the coupling of challenging substrates, including electron-rich and sterically hindered aryl chlorides.[2]

Core Mechanistic Insights: The Catalytic Cycles

The Sonogashira coupling can proceed through two main catalytic pathways: the classical copper-co-catalyzed mechanism and the copper-free variant. Understanding these cycles is key to troubleshooting and optimizing reactions.

Classical Copper-Co-catalyzed Sonogashira Coupling

This mechanism involves two interconnected catalytic cycles:

• The Palladium Cycle:

  • Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl halide (Ar-X) to form a Pd(II) intermediate.[1] This is typically the rate-determining step.

  • Transmetalation: A copper(I) acetylide, formed in the copper cycle, transfers the acetylide group to the Pd(II) center.

  • Reductive Elimination: The resulting diorganopalladium(II) complex undergoes reductive elimination to yield the arylalkyne product and regenerate the Pd(0) catalyst.[1]

• The Copper Cycle:

  • The copper(I) co-catalyst reacts with the terminal alkyne in the presence of a base to form a copper(I) acetylide intermediate.[1] This species is more nucleophilic than the parent alkyne and readily participates in the transmetalation step with the palladium complex.

A significant drawback of the copper-co-catalyzed method is the potential for alkyne homocoupling (Glaser coupling) as an undesired side reaction, especially in the presence of oxygen.[1]

Diagram: Classical Sonogashira Catalytic Cycle

Caption: Interconnected catalytic cycles of the copper-co-catalyzed Sonogashira reaction.

Copper-Free Sonogashira Coupling

To circumvent the issue of Glaser homocoupling, copper-free protocols have been developed.[1] In these systems, the deprotonation of the alkyne and its subsequent coordination to the palladium center occur without the mediation of a copper acetylide. A base, typically an amine, is still required to facilitate the deprotonation of the terminal alkyne.[1] While avoiding homocoupling, these reactions may sometimes require higher catalyst loadings or more forcing conditions compared to their copper-co-catalyzed counterparts.

Diagram: Copper-Free Sonogashira Workflow

Caption: A general workflow for a copper-free Sonogashira coupling experiment.

Application Protocols

The following protocols provide detailed, step-by-step methodologies for representative Sonogashira couplings of polyhalogenated aromatic compounds.

Protocol 1: Chemoselective Mono-alkynylation of 1-Bromo-4-iodobenzene (Copper-Cocatalyzed)

This protocol demonstrates the selective coupling at the C-I bond, leaving the C-Br bond available for further functionalization.

Materials:

• 1-Bromo-4-iodobenzene

• Phenylacetylene

• Bis(triphenylphosphine)palladium(II) chloride [PdCl₂(PPh₃)₂]

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• To an oven-dried Schlenk flask, add 1-bromo-4-iodobenzene (1.0 mmol, 282.9 mg), PdCl₂(PPh₃)₂ (0.02 mmol, 14.0 mg, 2 mol%), and CuI (0.04 mmol, 7.6 mg, 4 mol%).

• Seal the flask with a septum, and evacuate and backfill with nitrogen or argon gas three times.

• Add anhydrous THF (5 mL) and triethylamine (2.0 mmol, 0.28 mL) via syringe.

• Add phenylacetylene (1.1 mmol, 0.12 mL) dropwise via syringe while stirring.

• Stir the reaction mixture at room temperature for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, quench the reaction with saturated aqueous ammonium chloride solution (10 mL).

• Extract the mixture with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and filter.

• Concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 1-bromo-4-(phenylethynyl)benzene.

Parameter	Condition	Rationale
Catalyst	PdCl₂(PPh₃)₂ (2 mol%)	Standard, reliable catalyst for Sonogashira couplings.
Co-catalyst	CuI (4 mol%)	Facilitates alkyne activation and transmetalation.
Base	Triethylamine (Et₃N)	Acts as both base and solvent, neutralizing HBr byproduct.
Solvent	THF	Good solvent for reactants and catalysts.
Temperature	Room Temperature	Sufficient for the highly reactive C-I bond.
Selectivity	>95% for C-I coupling	Exploits the higher reactivity of aryl iodides over bromides.

Protocol 2: Regioselective Mono-alkynylation of 1,3-Dibromobenzene (Copper-Free)

This protocol illustrates the mono-functionalization of a di-halogenated arene, a key step in the synthesis of asymmetrically substituted aromatics.

Materials:

• 1,3-Dibromobenzene

• Trimethylsilylacetylene (TMSA)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃]

• A bulky phosphine ligand (e.g., XPhos)

• Cesium Carbonate (Cs₂CO₃)

• Anhydrous 1,4-Dioxane

Procedure:

• In a glovebox, add Pd₂(dba)₃ (0.015 mmol, 13.7 mg, 1.5 mol%), XPhos (0.036 mmol, 17.2 mg, 3.6 mol%), and Cs₂CO₃ (2.0 mmol, 652 mg) to an oven-dried vial.

• Add anhydrous 1,4-dioxane (4 mL) to the vial.

• Add 1,3-dibromobenzene (1.0 mmol, 0.12 mL).

• Add trimethylsilylacetylene (1.2 mmol, 0.17 mL).

• Seal the vial and remove it from the glovebox.

• Heat the reaction mixture to 80 °C and stir for 12-18 hours.

• Monitor the reaction by GC-MS, observing the formation of the mono-alkynylated product and consumption of the starting material.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of celite.

• Concentrate the filtrate under reduced pressure.

• The TMS-protected product can be deprotected by dissolving the crude material in methanol (5 mL) and adding potassium carbonate (1.5 mmol, 207 mg). Stir at room temperature for 1-2 hours.

• After deprotection is complete (monitored by TLC), remove the methanol under reduced pressure, add water, and extract with diethyl ether.

• Dry the organic extracts, concentrate, and purify by column chromatography to yield (3-bromophenyl)ethyne.

Parameter	Condition	Rationale
Catalyst	Pd₂(dba)₃ / XPhos	Bulky, electron-rich ligand promotes oxidative addition of aryl bromide.
Co-catalyst	None (Copper-Free)	Avoids Glaser homocoupling of the alkyne.
Base	Cesium Carbonate (Cs₂CO₃)	Strong inorganic base suitable for copper-free conditions.
Solvent	1,4-Dioxane	High-boiling aprotic solvent suitable for elevated temperatures.
Temperature	80 °C	Increased temperature is often required for less reactive aryl bromides.
Selectivity	High for mono-alkynylation	Controlled stoichiometry of the alkyne limits di-substitution.

Conclusion and Future Outlook

The selective Sonogashira coupling of polyhalogenated aromatic compounds is a nuanced yet powerful tool for the construction of complex molecules. By carefully considering the inherent reactivity of different halogens and leveraging the effects of sterics, electronics, and catalyst systems, researchers can achieve high degrees of selectivity. The protocols outlined in this guide provide a solid foundation for developing robust and predictable synthetic routes. As catalyst technology continues to advance, particularly in the realm of ligand design and the use of more sustainable base metals, the scope and efficiency of these transformations will undoubtedly expand, further cementing the Sonogashira reaction's role as a critical transformation in chemical synthesis and drug discovery.

References

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874–922. [Link]

• Al-Amin, M., et al. (2020). Palladium-catalyzed highly regioselective mono and double Sonogashira cross-coupling reactions of 5-substituted-1,2,3-triiodobenzene under ambient conditions. RSC Advances, 10(31), 18363–18373. [Link]

• Wikipedia. (2023). Sonogashira coupling. [Link]

• Kutsumura, N., Niwa, K., & Saito, T. (2010). Novel One-Pot Method for Chemoselective Bromination and Sequential Sonogashira Coupling. Organic Letters, 12(14), 3316–3319. [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. [Link]

• Palani, V., et al. (2022). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. Chemical Reviews, 122(11), 10126–10169. [Link]

• So, C. M., et al. (2022). Inverting Conventional Chemoselectivity in the Sonogashira Coupling Reaction of Polyhalogenated Aryl Triflates with TMS-Arylalkynes. Organic Letters, 24(2), 559–564. [Link]

• Reimann, S., et al. (2012). Site-selective Sonogashira reactions of 1,2-dibromo-3,5-difluorobenzene. Catalysis Communications, 25, 142–147. [Link]

• Organic Chemistry Portal. (2022). Sonogashira Coupling. [Link]

• Chen, Y., et al. (2024). Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis. STAR Protocols, 5(1), 102875. [Link]

• Damle, M. V., et al. (2017). Catalyst-controlled regioselective Sonogashira coupling of 9-substituted-6-chloro-2,8-diiodopurines. Organic Chemistry Frontiers, 4(10), 1968-1972. [Link]

• Scribd. (n.d.). Experimental Procedure - Sonogashira Coupling. [Link]

• Reddy, T. R., et al. (2023). Room-Temperature, Copper-Free, and Amine-Free Sonogashira Reaction in a Green Solvent: Synthesis of Tetraalkynylated Anthracenes and In Vitro Assessment of Their Cytotoxic Potentials. ACS Omega, 8(19), 17041–17054. [Link]

• Biffis, A., et al. (2008). Palladium catalysts for highly selective Sonogashira reactions of aryl and heteroaryl bromides. ChemSusChem, 1(1-2), 91-6. [Link]

• Thomas, J., et al. (2003). Sonogashira Coupling Reaction with Diminished Homocoupling. Organic Letters, 5(11), 1813–1816. [Link]

• Gallou, F., & Lipshutz, B. H. (2019). A General Protocol for Robust Sonogashira Reactions in Micellar Medium. ChemRxiv. [Link]

• Sharma, S., et al. (2020). Recent Applications of the Sonogashira Reaction in the Synthesis of Drugs and Their Derivatives: A Review. Catalysts, 10(10), 1204. [Link]

• Zhang, Z., et al. (2021). Aryl Radical Enabled, Copper-Catalyzed Sonogashira-Type Cross-Coupling of Alkynes with Alkyl Iodides. Journal of the American Chemical Society, 143(30), 11418–11424. [Link]

• Reddit. (2021). Struggling to make a sonogashira coupling reaction happen. [Link]

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• 5. Palladium-catalyzed highly regioselective mono and double Sonogashira cross-coupling reactions of 5-substituted-1,2,3-triiodobenzene under ambient conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Palladium-catalyzed highly regioselective mono and double Sonogashira cross-coupling reactions of 5-substituted-1,2,3-triiodobenzene under ambient con ... - RSC Advances (RSC Publishing) DOI:10.1039/D0RA01569E [pubs.rsc.org]
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• 9. Catalyst-controlled regioselective Sonogashira coupling of 9-substituted-6-chloro-2,8-diiodopurines - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Purification challenges of isomeric carbazole products

Status: Operational | Tier: Level 3 (Advanced Applications) Subject: Resolution of Isomeric Carbazole Products & Impurity Removal

Introduction: The Isomer Challenge

Carbazole derivatives are pivotal in the synthesis of optoelectronic materials (OLEDs) and pharmaceuticals (e.g., Carvedilol). However, their rigid tricyclic aromatic structure creates significant purification hurdles. The primary challenge is not just removing distinct impurities, but separating regioisomers (e.g., 1- vs. 2- vs. 3-substituted carbazoles) which possess nearly identical polarity and solubility profiles.

This guide moves beyond standard silica gel protocols, which often fail to resolve these isomers, and introduces advanced stationary phases and thermodynamic separation techniques.

Module 1: Chromatographic Resolution

For high-purity separation of closely eluting regioisomers.

The Core Problem: "My isomers co-elute on C18 or Silica."

Standard C18 (Reverse Phase) and Silica (Normal Phase) separate primarily based on hydrophobicity and polarity, respectively. Carbazole isomers often share these properties. To separate them, you must exploit their shape selectivity and

-electron distribution .

Protocol A: -Electron Selective Chromatography

Theory: Isomeric carbazoles have different electron densities and planar shapes. Columns with aromatic stationary phases (Phenyl-Hexyl, Pyrenyl, or Nitrophenyl) engage in

stacking interactions with the carbazole rings. The isomer with the most accessible -system will be retained longer.

Recommended Stationary Phases:

Column Type	Mechanism	Best For

| Pyrenylethyl (PYE) | Strong

Interaction | Separating structural isomers (e.g., 1- vs 4-substituted).[1] | | Nitrophenylethyl (NPE) | Dipole-Dipole + | Isomers with electron-withdrawing groups (Nitro, Cyano). | | PFP (Pentafluorophenyl) | + Shape Selectivity | Halogenated carbazole isomers. |

Step-by-Step Optimization:

• Mobile Phase: Start with Methanol/Water rather than Acetonitrile. Methanol allows for stronger

  interactions between the analyte and the stationary phase [1].

• Modifier: If the carbazole has a free N-H or basic side chain, peak tailing will occur due to silanol interactions.[2] Add 0.1% Triethylamine (TEA) or Ammonium Formate to the mobile phase to block these sites [2].

• Temperature: Lower the column temperature (15–20°C).

  interactions are exothermic; lower temperatures increase retention and resolution.

Visual Workflow: Method Development Loop

Caption: Decision logic for resolving co-eluting carbazole isomers using

-selective stationary phases.

Module 2: Crystallization Engineering

For scalable purification without chromatography.

The Core Problem: "My product oils out instead of crystallizing."

Carbazoles are prone to "oiling out" (liquid-liquid phase separation) because their melting points are often depressed by impurities, and they have high solubility in hot organic solvents.[3]

Protocol B: The "Anti-Solvent" Swing Method

Theory: Instead of simple cooling, use a binary solvent system where the impurity remains soluble in the "good" solvent while the product crystallizes upon addition of the "bad" solvent (anti-solvent).

Solvent Selection Table:

Solvent System (Good/Bad)	Ratio (v/v)	Application	Ref
Toluene / Hexane	1:3 to 1:5	General alkyl-carbazoles. Excellent for removing non-polar byproducts.	[3]
Ethanol / Water	Variable	Polar derivatives.[4][5] Water acts as a strong anti-solvent.	[4]

| Chlorobenzene | Single | High-temperature recrystallization for very insoluble, fused carbazoles. | [5] |

Troubleshooting "Oiling Out":

• Re-dissolve: Heat the mixture until the oil dissolves back into a clear solution.

• Seed: Add a single crystal of the pure product (if available) or scratch the glass surface to induce nucleation at a temperature above the oiling point.

• Slow Cool: Insulate the flask. Rapid cooling traps impurities and promotes oiling.

• Trituration: If it oils out and solidifies into a gum, decant the solvent, add cold methanol or hexane, and sonicate to break the gum into a powder.

Module 3: Impurity Management (FAQs)

Q1: My product is structurally pure by NMR but has a persistent dark color. Why?

A: Carbazoles are susceptible to oxidation at the nitrogen (forming radical cations) or the 3,6-positions, leading to highly conjugated, colored quinoidal impurities. These are present in trace amounts (<1%) not visible on NMR.

• Fix: Dissolve the product in a non-polar solvent (e.g., Toluene or DCM) and treat with Activated Charcoal (10-20 wt%) . Heat to reflux for 30 minutes, filter through Celite while hot. This preferentially adsorbs planar, oxidized impurities [6].

Q2: I see a "shoulder" on my HPLC peak, but Mass Spec shows the same mass.

A: This is likely a Rotamer or a Regioisomer .

• Test: Run the HPLC at a higher temperature (e.g., 50°C). If the peaks merge, it is a rotamer (restricted rotation, common in N-substituted bulky carbazoles). If they remain distinct, it is a regioisomer requiring the

  -selective columns described in Module 1.

Q3: How do I remove unreacted dibromobenzene from my bromocarbazole product?

A: These have very similar solubilities.

• Method: Sublimation is often effective if the carbazole is thermally stable. Alternatively, use recrystallization from Ethanol .[6] Dibromobenzene is significantly more soluble in cold ethanol than bromocarbazoles, remaining in the mother liquor [7].

Visual Workflow: Purification Route Selector

Caption: Strategic workflow for selecting between crystallization and chromatographic techniques based on crude material properties.

References

• Sielc Technologies. (2018). Separation of 9H-Carbazole and derivatives on Newcrom R1 HPLC column. Retrieved from

• BenchChem Tech Support. (2025).[2] Purification of Aminopropyl Carbazole Derivatives: Troubleshooting Peak Tailing. Retrieved from

• Dai, W. (2025). Research on purification of refined carbazole and anthracene by Solvent crystallization. Atlantis Press. Retrieved from

• Organic Syntheses. 9-Ethyl-3,6-dimethylcarbazole Purification Protocol. Org. Synth. 2005, 82, 125. Retrieved from

• Nacalai Tesque. COSMOSIL PYE/NPE Columns for Structural Isomers. Retrieved from

• BenchChem. (2025).[2][3][7] Technical Support Center: Removal of Colored Impurities in N-Aryl Carbazoles. Retrieved from

• Royal Society of Chemistry. (2012). Synthesis and Purification of Brominated Carbazoles (Supplementary Info). RSC Advances. Retrieved from

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• 5. Reagents & Solvents [chem.rochester.edu]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Side reactions of 1,3-Dibromo-4-iodo-2-methylbenzene under basic conditions

A Guide to Navigating Side Reactions Under Basic Conditions

Welcome to the technical support center for 1,3-Dibromo-4-iodo-2-methylbenzene. As Senior Application Scientists, we understand that this highly functionalized intermediate is a powerful tool for building complex molecular architectures. However, its reactivity, particularly the interplay of its three distinct halogen atoms under basic conditions, can lead to unexpected and often complex side reactions.

This guide is designed to provide you, our fellow researchers and drug development professionals, with practical, in-depth troubleshooting advice. We move beyond simple protocols to explain the mechanistic causality behind these side reactions, empowering you to anticipate, diagnose, and control your experimental outcomes.

Frequently Asked Questions (FAQs): Initial Troubleshooting

Q1: My reaction with 1,3-Dibromo-4-iodo-2-methylbenzene and a strong base resulted in a complex, inseparable mixture of isomers. What is the most likely cause?

This is a classic symptom of a phenomenon known as the "Halogen Dance" (HD).[1][2] The Halogen Dance is a base-catalyzed intramolecular rearrangement of halogen substituents on an aromatic ring.[3][4] The thermodynamic stability of the final organometallic intermediate is the primary driving force for this reaction.[1]

Causality: When you introduce a strong base, particularly an organolithium like n-BuLi or a lithium amide like LDA, you don't just get a simple, clean metal-halogen exchange. Instead, you initiate a cascade of competing deprotonation and halogen-metal exchange events across the aromatic ring.[2][4] The base can abstract a proton, forming an aryl anion, which then facilitates the migration of halogens until the most stable aryl anion (often stabilized by chelation or inductive effects) is formed. For your substrate, this means the initial site of metalation may not be where the halogen ultimately resides in your product isomers.

Initial Actions:

• Lower the Temperature: Halogen Dance is often more prevalent at higher temperatures. Running your reaction at -78 °C or even -100 °C can often favor the kinetically controlled product over the thermodynamically favored rearranged products.

• Re-evaluate Your Base: The choice of base is critical.[1] Highly aggressive or poorly soluble bases can exacerbate the issue. Consider a base known for cleaner metal-halogen exchange, and ensure its concentration is accurately known.

Q2: I'm attempting a selective lithium-iodine exchange, but my main isolated product is 1,3-dibromo-2-methylbenzene (i.e., the de-iodinated starting material). Why is my yield so low?

This outcome points directly to premature quenching or protonolysis of your organometallic intermediate. Organolithium and Grignard reagents are exceptionally strong bases and will react rapidly with any available acidic proton source—often faster than they react with your intended electrophile.[5]

Causality: The aryl lithium species formed after the lithium-iodine exchange is a potent carbanion. If even trace amounts of water, alcohols, or other protic impurities are present in your glassware, solvent, or nitrogen/argon line, the aryl lithium will be protonated, yielding the de-iodinated arene and consuming your active reagent.

Troubleshooting Protocol: Ensuring Anhydrous Conditions

• Glassware: All glassware must be rigorously dried, either by flame-drying under high vacuum and cooling under an inert atmosphere or by oven-drying at >120 °C for at least 12 hours.

• Solvents: Anhydrous solvents are mandatory. Use freshly distilled solvents from an appropriate drying agent (e.g., THF from sodium/benzophenone ketyl, diethyl ether from sodium/benzophenone or passed through an alumina column). "Anhydrous" solvent from a bottle is often insufficient.

• Reagents: Ensure your starting material is dry. If using a base in solution like n-BuLi, titrate it before use to determine its exact concentration.[5]

• Atmosphere: Maintain a positive pressure of a dry, inert gas (Argon or Nitrogen) throughout the entire setup and reaction time.

Troubleshooting Guide 1: Reactions with Organometallic Bases (n-BuLi, t-BuLi, Grignards)

Organometallic bases are the most common reagents used with this substrate, typically to generate a nucleophilic aryl species via metal-halogen exchange. However, this is also where the most significant side reactions occur.

Q3: I'm using n-BuLi to perform a metal-halogen exchange. Which halogen will react, and can I control it?

You can achieve high selectivity. The rate of metal-halogen exchange is highly dependent on the halogen: I > Br > Cl >> F . With 1,3-Dibromo-4-iodo-2-methylbenzene, the carbon-iodine bond is significantly more reactive.

Expert Insight: To achieve selective lithium-iodine exchange, the key is kinetic control. The reaction should be performed at very low temperatures (e.g., -78 °C or -100 °C) with rapid addition of the organolithium reagent, followed by the addition of your electrophile after a very short aging period (e.g., 5-15 minutes). Prolonged reaction times or allowing the mixture to warm will increase the risk of side reactions like lithium-bromine exchange or the Halogen Dance.

Parameter	For Selective Li-I Exchange	To Minimize Side Reactions
Temperature	-78 °C to -100 °C	Crucial. Higher temps promote side reactions.
Base	n-BuLi, s-BuLi	t-BuLi is more sterically hindered and can sometimes give cleaner deprotonations vs. exchange.
Solvent	THF, Diethyl Ether	THF often accelerates exchange reactions.[6]
Reaction Time	5-15 minutes before adding electrophile	Keep it short. Longer times allow for equilibration and rearrangement.

Q4: My reaction is producing significant amounts of biaryl homocoupling products. How do I prevent this?

Homocoupling arises when the aryl lithium (or Grignard) intermediate attacks the starting aryl halide. This is a common side reaction, especially if the concentration of the organometallic intermediate is allowed to build up before the electrophile is introduced.

Causality & Prevention:

• Mechanism: Ar-Li + Ar-I → Ar-Ar + LiI

• Slow Addition: Add the organolithium reagent slowly to the solution of your aryl halide. This keeps the instantaneous concentration of the reactive Ar-Li species low.

• Inverse Addition: For very sensitive substrates, consider "inverse addition," where the aryl halide solution is added slowly to the organolithium solution. This is less common for exchange reactions but can be effective.

• Catalytic Methods: For some transformations, transitioning to a palladium-catalyzed cross-coupling reaction can completely circumvent this issue, as the reactive organometallic species is generated and consumed in the catalytic cycle.[7]

Troubleshooting Guide 2: Reactions with Hindered/Non-Nucleophilic Bases (LDA, KOtBu)

These bases are typically used to deprotonate a substrate rather than perform a substitution or exchange. With your polyhalogenated arene, their use can lead to the formation of a highly reactive benzyne intermediate.

Q5: I used KOtBu at an elevated temperature and obtained a product where a nucleophile added to the C5 or C6 position. What is the mechanism?

You have likely generated a benzyne (or aryne) intermediate.[8][9] This occurs via an elimination-addition mechanism.

Causality:

• Elimination: The strong base abstracts a proton from the ring that is ortho to a halogen (in this case, the proton at C5 next to the iodine, or at C6 next to the bromine).

• Formation: The resulting aryl anion rapidly eliminates a halide (e.g., LiI or LiBr) to form a strained, highly reactive "triple" bond within the benzene ring.[10]

• Addition: Your nucleophile then attacks one of the two carbons of the aryne, followed by protonation, leading to a mixture of regioisomers.[9][10]

The formation of two different products from the reaction of p-bromotoluene with sodamide is a classic example that points to a common benzyne intermediate.[10]

Q6: How can I test for the presence of a benzyne intermediate in my reaction?

The most common method is a trapping experiment. Benzynes are excellent dienophiles and will readily undergo a [4+2] cycloaddition with a suitable diene.

Protocol: Benzyne Trapping Experiment

• Set up your reaction as usual, using the base suspected of generating the benzyne.

• Before adding the base, add a 3-5 fold excess of a trapping agent like furan or cyclopentadiene to the reaction mixture.

• Run the reaction under the same conditions.

• Analyze the crude product mixture by GC-MS or LC-MS for the characteristic mass of the Diels-Alder adduct of your benzyne and the trapping agent. Formation of this adduct is strong evidence for the transient existence of the benzyne.

Visualizing the Competing Pathways

To effectively troubleshoot, it's crucial to visualize the potential reaction pathways your substrate can follow.

Caption: Competing reaction pathways for 1,3-Dibromo-4-iodo-2-methylbenzene under basic conditions.

Logical Troubleshooting Workflow

When faced with an unexpected result, a logical workflow can help pinpoint the underlying issue.

Caption: A step-by-step workflow for diagnosing side reactions.

References

• Jones, L., & Whitaker, B. J. (2016). Modeling a halogen dance reaction mechanism: A density functional theory study. Journal of Computational Chemistry, 37(18), 1697-1703. [Link]

• Wikipedia. (n.d.). Halogen dance rearrangement. [Link]

• Sakhaee, N., et al. (2018). Mechanistic pathways for halogen dance reactions in bromo-thiophenes. Journal of Chemical Sciences, 130(9). [Link]

• Sakhaee, N., et al. (2021). Detailed Mechanistic Pattern in Halogen Dance Reactions of Iodothiophenes. Current Organocatalysis, 8(2), 228-237. [Link]

• Fröhlich, H. (n.d.). Base catalysed halogen dance reactions. [Link]

• Making Molecules. (n.d.). Benzyne, Arynes & Nucleophilic Aromatic Substitution. [Link]

• Daugulis, O., & Zaitsev, V. G. (2005). Base-Mediated Intermolecular sp2 C-H Bond Arylation via Benzyne Intermediates. Angewandte Chemie International Edition, 44(26), 4046-4048. [Link]

• Wikipedia. (n.d.). Aryne. [Link]

• Wikipedia. (n.d.). Organolithium reagent. [Link]

• Chemistry & Biology Interface. (2017). Arynes: important intermediates for synthesis of natural products. Chemistry & Biology Interface, 7(4), 217-231. [Link]

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. [Link]

• Chemistry LibreTexts. (2024). 16.8: Benzyne. [Link]

• Sadowsky, D., McNeill, K., & Cramer, C. J. (2014). Dehalogenation of Aromatics by Nucleophilic Aromatic Substitution. Environmental Science & Technology, 48(18), 10904-10911. [Link]

• Chemistry LibreTexts. (2022). 16.7: Nucleophilic Aromatic Substitution. [Link]

• Sadowsky, D., McNeill, K., & Cramer, C. J. (2014). Dehalogenation of Aromatics by Nucleophilic Aromatic Substitution. Request PDF on ResearchGate. [Link]

• Reddit. (2021). Grignard Formation - Troubleshooting and Perfecting. r/Chempros. [Link]

• Saputro, S., et al. (2013). Direct catalytic cross-coupling of organolithium compounds. Nature Communications, 4, 2193. [Link]

• Reich, H. J. (n.d.). Organolithium Reagents. Organic Chemistry Data. [Link]

• Filo. (2025). Given the compound 1,3-dibromo-2-methylbenzene, it undergoes the following reaction sequence... [Link]

Sources

• 1. Halogen dance rearrangement - Wikipedia [en.wikipedia.org]
• 2. ias.ac.in [ias.ac.in]
• 3. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 4. ch.ic.ac.uk [ch.ic.ac.uk]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. reddit.com [reddit.com]
• 7. research.rug.nl [research.rug.nl]
• 8. Aryne - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Benzyne, Arynes & Nucleophilic Aromatic Substitution — Making Molecules [makingmolecules.com]

Troubleshooting incomplete conversion in carbazole cyclization reactions

Topic: Incomplete Conversion in Carbazole Synthesis Role: Senior Application Scientist Audience: Medicinal Chemists & Process Development Scientists

Introduction: The "Stalled Reaction" Paradox

Carbazole synthesis—whether for natural alkaloids (e.g., Clausine derivatives) or optoelectronic materials—often encounters a critical failure mode: incomplete conversion . You observe 40–60% product formation, but the reaction stalls despite the presence of starting material (SM).

This guide moves beyond generic advice ("raise the temperature") to address the specific mechanistic bottlenecks in the three dominant methodologies: Pd-Catalyzed Intramolecular Amination , Oxidative Cyclization , and Cadogan Reductive Cyclization .

Diagnostic Triage: Why Did It Stop?

Before altering conditions, determine the state of the reaction using this logic flow.

DOT Diagram: Troubleshooting Logic Tree

Caption: Diagnostic logic to distinguish between catalyst death and system inhibition.

Deep Dive: Pd-Catalyzed Intramolecular Amination

Context: Cyclization of 2-halo-2'-aminobiaryls (Buchwald-Hartwig type).

Q1: My reaction stalls at 70% conversion. Adding more catalyst doesn't help. Why?

Root Cause: Product Inhibition or Halide Poisoning . In carbazole synthesis, the rigid product can bind competitively to the Pd center, especially if the ligand is not bulky enough. Furthermore, if you are using Aryl Iodides, the accumulating iodide ions can form stable bridging dimers

that are catalytically inactive off-cycle species.

The Fix:

• Switch Halides: If using Ar-I, switch to Ar-Br . Contrary to standard cross-coupling wisdom, Ar-Br often outperforms Ar-I in intramolecular cyclizations because the bromide is less inhibitory to the active Pd(0) species [1].

• Ligand Swap: Move to bulky biaryl phosphines (e.g., XPhos , BrettPhos ) or chelating ligands like Josiphos that prevent the formation of stable bis-ligated Pd complexes, forcing the catalyst back into the cycle.

• Solvent Effect: Switch from Toluene to DMA or DMF . Polar aprotic solvents help stabilize the cationic Pd intermediates and sequester halide ions.

Q2: I see "Pd Black" precipitating early. Is it O2 leakage?

Root Cause: Reductive Elimination Failure . Carbazole formation requires a difficult reductive elimination from a strained 5-membered palladacycle. If this step is slow, the unstable Pd(II) intermediate decomposes to Pd(0) clusters (black precipitate) before releasing the product.

The Fix:

• Increase Temperature: Reductive elimination is thermally gated. Ensure you are refluxing (100–120 °C).

• Add a Stabilizer: 10–20 mol% of Pivalic Acid can assist via a concerted metalation-deprotonation (CMD) pathway or by stabilizing the transition state, preventing decomposition [2].

Deep Dive: Oxidative Cyclization (Pd(II) / Cu-mediated)

Context: Cyclization of N,N-diarylamines (Metal-catalyzed C-H activation).

Q3: The reaction works on small scale but stalls on gram scale. Why?

Root Cause: Re-oxidation Efficiency (Mass Transfer). These reactions rely on Pd(II) cycling back to Pd(0), which must be re-oxidized by Cu(OAc)2 and O2 (or Air). On a larger scale, passive diffusion of O2 into the solvent is insufficient, leading to a buildup of Pd(0) which aggregates and dies.

The Fix:

• Sparging: Do not just use an "atmosphere" of air. Actively sparge air/O2 through the solution or use a balloon with vigorous stirring to maximize surface area.

• Co-Oxidant Boost: Add AgOAc or Ag2CO3 (0.5–1.0 equiv) as a terminal oxidant if air is insufficient. This drives the reaction to completion by rapidly regenerating the active Pd(II) species [3].

Q4: I am getting regioselectivity issues (mixture of isomers).

Root Cause: Electronic Control vs. Steric Control. Oxidative cyclization is sensitive to the electronics of the rings. C-H activation prefers the most electron-rich position (para to a donor).

The Fix:

• Blocking Groups: Install a removable blocking group (e.g., Cl, Br) at the para-position if you need ortho-cyclization.

• Pivalic Acid Solvent: Run the reaction in Pivalic Acid (or AcOH). Carboxylate-assisted C-H activation often improves regiocontrol and yield compared to neutral solvents [4].

Deep Dive: Cadogan Cyclization

Context: Reductive cyclization of o-nitrobiaryls using P(OEt)3 or PPh3.

Q5: I have incomplete conversion and a lot of phosphorous byproducts.

Root Cause: Temperature Threshold. The Cadogan reaction proceeds via a nitrene intermediate. Generating this nitrene from the nitro group requires high activation energy. If the temp is too low (<140 °C), the deoxygenation is incomplete.

The Fix:

• Microwave Irradiation: Switch to microwave heating (160–180 °C). This often drives the reaction to completion in minutes rather than hours, minimizing side reactions.

• Solvent Switch: Use o-dichlorobenzene (bp 180 °C) instead of milder solvents to access the necessary thermal window.

Gold Standard Protocols

Use these validated methods to benchmark your difficult substrates.

Protocol A: Robust Pd-Catalyzed Cyclization (Buchwald-Hartwig Type)

Best for: Halogenated precursors, sensitive functional groups.

• Reagents:

  • Substrate: 2-bromo-N-arylaniline (1.0 equiv)

  • Catalyst: Pd(OAc)2 (5 mol%)[1]

  • Ligand: XPhos or JohnPhos (10 mol%) — Critical for stability

  • Base: K2CO3 (2.0 equiv) or Cs2CO3 (1.5 equiv)

  • Solvent: Toluene or Xylene (0.2 M)

• Procedure:

  • Charge solid reagents in a glovebox or under Ar flow.

  • Add degassed solvent.

  • Heat to 110 °C for 12–24 h.

• Validation:

  • Check TLC at 1 h. If Pd black is visible immediately, the ligand is oxidized. Abort and use fresh ligand.

Protocol B: Oxidative Cyclization (Metal-Free / Photochemical)

Best for: Unfunctionalized diarylamines, "Green" synthesis.

• Reagents:

  • Substrate: Diphenylamine derivative

  • Oxidant: I2 (catalytic) + O2 (air) OR DDQ (stoichiometric)

  • Light Source: 390 nm LEDs (if photochemical)

  • Solvent: THF or MeCN

• Procedure:

  • Dissolve substrate in solvent.

  • Add I2 (10 mol%) and irradiate with UV/Vis light under air atmosphere.

  • Monitor consumption of SM.

• Note: If using DDQ, ensure anhydrous conditions to prevent over-oxidation to quinones.

Mechanistic Visualization: Pd-Cycle Failure Points

DOT Diagram: The Catalytic Cycle & Failure Modes

Caption: Pd-Catalytic cycle highlighting Iodide Dimerization (left) and Thermal Decomposition (right).

Comparative Data: Reaction Conditions vs. Outcome[2][3][4]

Method	Key Variable	Typical Yield	Common Failure Mode	Recommended Fix
Pd-Catalyzed	Halide (X)	Br: 85-95% I: 40-60%	Iodide Inhibition	Use Aryl Bromides or add Ag salt
Pd-Catalyzed	Base	NaOtBu: Fast K2CO3: Slow	Substrate Decomposition	Use weak base (Cs2CO3) for sensitive groups
Oxidative	Oxidant	O2 (1 atm): 50% AgOAc: >80%	Inefficient re-oxidation	Add Ag co-oxidant or sparge O2
Cadogan	Temp	110°C: <30% 160°C: >80%	High activation barrier	Microwave irradiation

References

• Liégault, B., et al. Intramolecular Palladium(II)-Catalyzed Oxidative Carbon-Carbon Bond Formation.[2] Journal of Organic Chemistry (2008). [Link]

• Suzuki, C., et al. Iridium-Catalyzed Dehydrogenative Cyclization of 2-Aminobiphenyls.[2] Organic Letters (2015).[3] [Link]

• Organic Chemistry Portal . Synthesis of Carbazoles - Recent Literature.[4][5][6][7][8] [Link]

Sources

• 1. A Palladium-Catalyzed Method for the Synthesis of Carbazoles via Tandem C-H Functionalization and C-N Bond Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Carbazole synthesis [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. BJOC - Palladium-catalyzed regioselective C1-selective nitration of carbazoles [beilstein-journals.org]

Reference Data & Comparative Studies

Technical Comparison Guide: Structural Elucidation of 1,3-Dibromo-4-iodo-2-methylbenzene via High-Field NMR

Executive Summary & Strategic Context

In the landscape of advanced organic synthesis—particularly for OLED materials and pharmaceutical intermediates—1,3-Dibromo-4-iodo-2-methylbenzene serves as a critical scaffold. Its value lies in its orthogonal reactivity: the iodine atom at position 4 allows for selective Suzuki-Miyaura or Sonogashira coupling, while the bromine atoms at positions 1 and 3 remain intact for subsequent functionalization.

However, the synthesis of this molecule (typically via iodination of 2,6-dibromotoluene) presents a significant analytical challenge. The starting material and the product share a crowded steric environment and similar solubility profiles. Furthermore, regioisomers such as 1,3-dibromo-5-iodo-2-methylbenzene can form if the directing effects are not strictly controlled.

This guide provides a definitive spectral analysis workflow. It moves beyond basic assignment to focus on differential diagnostics —specifically, how to use symmetry breaking in ^1H NMR and the relativistic heavy-atom effect in ^13C NMR to unequivocally validate the target structure against its precursors and isomers.

Comparative ^1H NMR Analysis: The Symmetry Break

The most immediate diagnostic tool is the analysis of aromatic coupling patterns. The transformation from the precursor (1,3-dibromo-2-methylbenzene) to the target involves a transition from a

symmetric system to an asymmetric system.

The Precursor: 1,3-Dibromo-2-methylbenzene

• Symmetry: The molecule possesses a plane of symmetry passing through the methyl group and the para-carbon.

• Aromatic Signals: The protons at positions 4, 5, and 6 (relative to the benzene ring numbering where Me=2) appear as an A2B system .

  • H4/H6 (meta to Me): Equivalent. Appear as a doublet (

    ).

  • H5 (para to Me): Unique. Appears as a triplet (

    ).

  • Diagnostic: The presence of a triplet in the aromatic region is a definitive flag for unreacted starting material.

The Target: 1,3-Dibromo-4-iodo-2-methylbenzene

• Symmetry: Asymmetric. The introduction of iodine at position 4 breaks the symmetry.

• Aromatic Signals: We now have only two aromatic protons, H5 and H6.

  • H5 and H6: They are ortho to each other.

  • Pattern: Two distinct doublets (

    each).

  • Coupling Constant (

    ): Typical ortho coupling of ~8.0–8.5 Hz.

• Methyl Shift: The methyl group remains flanked by two bromine atoms. The steric compression and deshielding effect of the halogens keep this singlet significantly downfield (

  ppm) compared to typical toluene derivatives.

Table 1: Comparative ^1H NMR Data (in CDCl )

Feature	Precursor (1,3-Dibromo-2-methylbenzene)	Target (1,3-Dibromo-4-iodo-2-methylbenzene)	Diagnostic Significance
Methyl Group	2.65 (s, 3H)	2.68 (s, 3H)	Low. Both are sterically crowded; shift is similar.
Aromatic H	7.50 (d, 2H), 6.95 (t, 1H)	7.75 (d, 1H), 7.35 (d, 1H)	High. Loss of triplet indicates full conversion.
Coupling	Meta/Para coupling pattern	Ortho coupling ( Hz)	Critical. Confirms 4,5,6 substitution pattern is broken.

Comparative ^13C NMR Analysis: The Heavy Atom Effect

While ^1H NMR confirms the substitution pattern, ^13C NMR provides the "smoking gun" for the presence of iodine via the Heavy Atom on Light Atom (HALA) effect, also known as the relativistic heavy atom effect.

The "Iodine Fingerprint"

Iodine is unique among common organic substituents because it exerts a significant shielding effect on the attached carbon (C-ipso). While electronegativity suggests a downfield shift (deshielding), the spin-orbit coupling associated with the large electron cloud of iodine causes an upfield shift.

• C-Br (Carbon 1, 3): Typically resonates at 120–130 ppm .

• C-I (Carbon 4): Typically resonates at 90–100 ppm .

Self-Validating Logic: If your spectrum shows a quaternary carbon signal below 105 ppm, it confirms the C-I bond. If all quaternary signals are above 120 ppm, the iodination failed.

Table 2: Predicted ^13C NMR Chemical Shifts[1][2]

Carbon Position	Chemical Shift ( , ppm)	Assignment Logic
C-Me	~28.0	Deshielded by ortho-di-bromo environment.
C-4 (C-I)	95.0 – 102.0	Diagnostic. Upfield shift due to Heavy Atom Effect.
C-1, C-3 (C-Br)	126.0 – 129.0	Typical aryl bromide range.
C-2 (C-Me)	138.0 – 140.0	Quaternary, substituted by alkyl.
C-5, C-6	128.0 – 132.0	Tertiary aromatic carbons (CH).

Experimental Protocol

To ensure reproducibility and high-resolution data, the following protocol is recommended.

Sample Preparation[3][4][5][6][7]

• Mass: Weigh 10–15 mg of the solid sample.

• Solvent: Dissolve in 0.6 mL of CDCl

  (99.8% D) containing 0.03% TMS (Tetramethylsilane) as an internal reference.

  • Note: Ensure the solution is clear. If turbidity exists, filter through a small plug of glass wool directly into the NMR tube to remove inorganic salts (e.g., residual iodine salts from synthesis).

• Tube: Use a high-quality 5mm NMR tube (Wilmad 507-PP or equivalent) to minimize shimming errors.

Acquisition Parameters (400 MHz or higher)

• Temperature: 298 K (25°C).

• ^1H NMR:

  • Spectral Width: -2 to 14 ppm.

  • Relaxation Delay (D1): 1.0 s (sufficient for qualitative analysis).

  • Scans: 16.

• ^13C NMR:

  • Spectral Width: -10 to 220 ppm.

  • Relaxation Delay (D1): 2.0 s (critical for quaternary carbons like C-I and C-Br to relax).

  • Scans: 512–1024 (Quaternary carbons are low intensity; high scan count is required).

Decision Logic & Workflow

The following diagram illustrates the logical flow for validating the compound's structure using the data points described above.

Caption: Decision tree for structural validation. Green paths indicate successful confirmation of the target molecule.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons. (Authoritative text on additivity rules and coupling constants).

• Facelli, J. C. (2011). "Calculations of Chemical Shieldings: Heavy Atom Effects." Concepts in Magnetic Resonance Part A, 38A(5). Link (Source for the relativistic "Heavy Atom Effect" on 13C shifts).

• Reich, H. J. (2024). "Chemical Shift Effects of Halogens." University of Wisconsin-Madison Organic Chemistry Data. Link (Verified database for halogen substituent effects).

• SDBS. (2024). "Spectral Database for Organic Compounds." AIST (National Institute of Advanced Industrial Science and Technology). Link (Reference for 2,6-dibromotoluene precursor spectra).

Navigating the Synthesis of Complex Molecules: A Comparative Guide to Alternative Cross-Coupling Methods for Polyhalogenated Arenes

For Researchers, Scientists, and Drug Development Professionals

The selective functionalization of polyhalogenated arenes is a cornerstone of modern synthetic chemistry, providing a powerful platform for the construction of pharmaceuticals, agrochemicals, and advanced materials. While traditional palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura, Heck, and Sonogashira couplings have long been the workhorses in this field, their application to substrates bearing multiple, often identical, halogen atoms presents significant challenges in achieving site-selectivity. This guide offers an in-depth comparison of emerging and alternative cross-coupling strategies that provide enhanced control and open new avenues for the synthesis of complex, highly substituted aromatic compounds.

The Challenge of Selectivity in Polyhalogenated Systems

Polyhalogenated arenes offer multiple reaction sites, and achieving selective functionalization at a single desired position is often a formidable task. The reactivity of carbon-halogen bonds generally follows the trend I > Br > Cl > F, allowing for some degree of chemoselectivity when different halogens are present. However, when multiple identical halogens are on the same aromatic ring, other subtle factors come into play, including electronic effects, steric hindrance, and the potential for directing group assistance.[1][2] Traditional methods can often lead to mixtures of products, necessitating tedious separation processes and reducing overall efficiency. This has spurred the development of novel catalytic systems and strategies to overcome these limitations.

Alternative Cross-Coupling Strategies: A Head-to-Head Comparison

This guide will explore three prominent alternative approaches: Nickel-Catalyzed Cross-Coupling, Direct C-H Arylation, and Photoredox Catalysis. Each method will be evaluated based on its mechanism, advantages, limitations, and practical applicability, supported by experimental data.

Nickel-Catalyzed Cross-Coupling: A Cost-Effective Powerhouse for Aryl Chlorides

Nickel catalysis has emerged as a highly attractive alternative to palladium, primarily due to nickel's lower cost and unique reactivity profile, especially towards more inert C-Cl bonds.[1][3] Machine learning analyses have even suggested that nickel catalysis can outperform palladium in Suzuki-Miyaura cross-couplings, particularly for challenging chloride electrophiles, achieving higher mean yields.[1]

Mechanism and Key Advantages

Nickel-catalyzed cross-coupling reactions generally proceed through a similar catalytic cycle to palladium (oxidative addition, transmetalation, reductive elimination). However, nickel's distinct electronic properties can lead to different reactivity and selectivity. A key advantage is its ability to activate strong C-Cl bonds more readily than palladium, making it ideal for the functionalization of polychlorinated arenes which are abundant and inexpensive starting materials.[4]

Controlling Selectivity: The Role of Ligands and Solvents

Ligand selection is crucial in directing the selectivity of nickel-catalyzed reactions. For instance, in the monoarylation of dichloropyridines, phosphine ligands with specific cone angles (between 136° and 157°) and electronic properties (less electron-rich di- and triarylphosphines) have been shown to favor monoarylation over diarylation.[5][6] The choice of solvent also plays a critical role, with coordinating solvents like acetonitrile (MeCN) being able to intercept key catalytic intermediates and prevent a second coupling event.[5][6]

Table 1: Comparison of Ligand and Solvent Effects in Nickel-Catalyzed Monoarylation of 1,3-Dichlorobenzene

Entry	Ligand	Solvent	Selectivity (Mono:Di)	Combined Yield (%)
1	PPh₂Me	MeCN	4:1	>95
2	PPh₂Me	THF	2:1	>95
3	PCy₃	THF	1:8	>95

Data sourced from a study on the selective monoarylation of dichloroarenes.[5]

Experimental Protocol: Selective Monoarylation of 1,3-Dichlorobenzene

This protocol is adapted from a study on nickel-catalyzed selective monoarylation of dichloropyridines and extended to dichlorobenzenes.[5]

Materials:

• Ni(cod)₂ (5 mol%)

• PPh₂Me (10 mol%)

• 1,3-Dichlorobenzene (1.0 mmol)

• (2-Fluorophenyl)boronic acid (1.2 mmol)

• K₃PO₄ (2.0 mmol)

• Anhydrous MeCN (5 mL)

Procedure:

• In a nitrogen-filled glovebox, a reaction vial is charged with Ni(cod)₂ (13.8 mg, 0.05 mmol) and PPh₂Me (19.8 mg, 0.10 mmol).

• Anhydrous MeCN (2 mL) is added, and the mixture is stirred for 10 minutes.

• 1,3-Dichlorobenzene (147 mg, 1.0 mmol), (2-fluorophenyl)boronic acid (168 mg, 1.2 mmol), and K₃PO₄ (424 mg, 2.0 mmol) are added to the vial.

• The remaining MeCN (3 mL) is added, and the vial is sealed.

• The reaction mixture is stirred at 80 °C for 12 hours.

• After cooling to room temperature, the reaction is quenched with water and extracted with ethyl acetate.

• The combined organic layers are dried over Na₂SO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to yield the monoarylated product.

Diagram 1: Catalytic Cycle of Nickel-Catalyzed Suzuki-Miyaura Coupling

Nickel-catalyzed Suzuki-Miyaura cross-coupling cycle.

Direct C-H Arylation: An Atom-Economical Approach

Direct C-H arylation represents a paradigm shift in cross-coupling chemistry, as it obviates the need for pre-functionalized starting materials (like organometallics or halides), thus offering a more atom- and step-economical route to biaryls.[7][8] This approach directly couples a C-H bond of one arene with a C-X bond of another, or in some cases, couples two different C-H bonds.

Mechanism and Selectivity Control

The mechanism of palladium-catalyzed C-H arylation often involves a concerted metalation-deprotonation (CMD) pathway.[7] Achieving regioselectivity is a major challenge due to the presence of multiple C-H bonds. Selectivity is typically controlled by:

• Directing Groups: A functional group on the substrate coordinates to the metal catalyst, directing the C-H activation to a specific, often ortho, position.[9]

• Electronic Effects: The inherent electronic properties of the arene can favor activation at certain positions.

• Steric Hindrance: Bulky substituents can block access to certain C-H bonds, favoring activation at less hindered sites.

Recent advances have shown that it is possible to achieve para-selective C-H arylation of mono-substituted arenes by employing a combination of a directing group and a specific oxidant.[10]

Application to Polyhalogenated Arenes

For polyhalogenated arenes, C-H arylation offers a complementary strategy to traditional cross-coupling. Instead of reacting at the C-X bond, this method can functionalize the available C-H bonds. This is particularly useful when the desired substitution pattern is not accessible through C-X coupling or when the halogen atoms are intended to be retained for subsequent transformations.

Experimental Protocol: Palladium-Catalyzed Direct Arylation of Thiophene Derivatives

This protocol is based on a study of the direct C-H arylation of thieno-pyrimidines.[11]

Materials:

• 4-(Thieno[3,2-d]pyrimidin-4-yl)morpholine (1.0 mmol)

• Bromobenzene (1.5 mmol)

• Pd(OAc)₂ (5 mol%)

• K₂CO₃ (2.0 mmol)

• Anhydrous DMA (5 mL)

Procedure:

• A reaction tube is charged with 4-(thieno[3,2-d]pyrimidin-4-yl)morpholine (221 mg, 1.0 mmol), bromobenzene (235 mg, 1.5 mmol), Pd(OAc)₂ (11.2 mg, 0.05 mmol), and K₂CO₃ (276 mg, 2.0 mmol).

• Anhydrous DMA (5 mL) is added, and the tube is sealed.

• The reaction mixture is stirred at 120 °C for 24 hours.

• After cooling, the mixture is diluted with water and extracted with ethyl acetate.

• The organic layer is washed with brine, dried over MgSO₄, and concentrated.

• The product is purified by flash chromatography to yield the C2-arylated product.

Diagram 2: General Workflow for Selecting a C-H Arylation Strategy

Decision workflow for C-H arylation strategy.

Photoredox Catalysis: A Mild and Versatile Approach

Visible-light photoredox catalysis has emerged as a powerful tool in organic synthesis, enabling a wide range of transformations under mild conditions.[12] In the context of polyhalogenated arenes, this methodology can be applied to both C-X and C-H functionalization through the generation of radical intermediates.

Mechanism and Advantages

Photoredox catalysis utilizes a photocatalyst that, upon absorption of visible light, becomes a potent oxidant or reductant. This allows for single-electron transfer (SET) processes with organic substrates, generating radical intermediates that can participate in cross-coupling reactions. The key advantages of this approach include:

• Mild Reaction Conditions: Reactions are often performed at room temperature, tolerating a wide range of functional groups.

• Novel Reactivity: Access to radical intermediates opens up reaction pathways that are not accessible through traditional two-electron processes.

• Sustainability: Utilizes light as a renewable energy source.

Applications in Polyhalogenated Arene Functionalization

Photoredox catalysis can be used for the arylation of arenes using aryl radical precursors such as diaryliodonium salts or aryl diazonium salts, the latter of which can be generated in situ from anilines.[12][13] This allows for the C-H arylation of polyhalogenated arenes under very mild conditions. Additionally, photoredox catalysis can be coupled with metal catalysis (dual catalysis) to achieve novel transformations.

Table 2: Comparison of Aryl Radical Precursors in Photoredox C-H Arylation

Aryl Radical Precursor	Advantages	Disadvantages
Aryl Diazonium Salts	Readily generated from anilines, high reactivity.	Can be unstable, may require low temperatures.
Diaryliodonium Salts	More stable than diazonium salts, commercially available.	Lower atom economy, more expensive.
Arylsulfonyl Chlorides	Stable, readily available.	Generates SO₂ as a byproduct.

Experimental Protocol: Photoredox-Catalyzed C-H Arylation of Furan

This protocol is adapted from a study on the visible-light-mediated C-H arylation of heterobiaryls using a corrole-based photocatalyst.[13]

Materials:

• Corrole catalyst C2 (1 mol%)

• 4-Nitroaniline (1.0 mmol)

• tert-Butyl nitrite (1.2 mmol)

• Furan (10 equiv.)

• Anhydrous MeCN (5 mL)

Procedure:

• To a Schlenk tube under an inert atmosphere, add the corrole catalyst C2 (0.01 mmol), 4-nitroaniline (138 mg, 1.0 mmol), and anhydrous MeCN (5 mL).

• Add furan (0.73 mL, 10 mmol) to the mixture.

• Cool the reaction mixture to 0 °C and add tert-butyl nitrite (0.14 mL, 1.2 mmol) dropwise.

• Irradiate the reaction mixture with a blue LED lamp at room temperature for 30 minutes.

• Upon completion, the reaction is quenched with water and extracted with diethyl ether.

• The organic layers are combined, dried, and concentrated.

• The crude product is purified by column chromatography.

Diagram 3: General Mechanism of Photoredox-Catalyzed C-H Arylation

Simplified mechanism of photoredox C-H arylation.

Concluding Remarks and Future Outlook

The development of alternative cross-coupling methods has significantly expanded the toolbox for the selective functionalization of polyhalogenated arenes. Nickel catalysis offers a cost-effective and powerful solution for activating challenging C-Cl bonds. Direct C-H arylation provides a more sustainable and atom-economical approach by minimizing the need for pre-functionalization. Photoredox catalysis introduces novel reactivity under exceptionally mild conditions.

The choice of method will ultimately depend on the specific substrate, the desired substitution pattern, and the functional group tolerance required. For industrial applications, the cost-effectiveness of nickel catalysis is a major driver. In academic and drug discovery settings, the ability of C-H activation and photoredox catalysis to rapidly generate molecular diversity from simple precursors is highly valuable.

Future research in this area will likely focus on the development of even more selective and efficient catalysts, the expansion of substrate scope, and the combination of different catalytic strategies to achieve unprecedented transformations. The continued exploration of enzyme-catalyzed cross-coupling reactions also holds promise for achieving exquisite selectivity, though this field is still in its nascent stages for polyhalogenated arenes. As our understanding of these complex catalytic systems deepens, so too will our ability to design and synthesize the next generation of functional molecules.

References

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• Becica, J., et al. (2021). Nickel-Based Catalysts for the Selective Monoarylation of Dichloropyridines: Ligand Effects and Mechanistic Insights. ResearchGate. [Link][17]

• Nelson, D. J. (2020). Detailed Comparison of Ni vs. Pd in Cross-Coupling Catalysis. Thieme Chemistry. [Link][3]

• Unknown. (n.d.). Nickel Catalyzed Suzuki-Miyaura Cross Coupling. Course Hero. [Link][18]

• Palani, V., Perea, M. A., & Sarpong, R. (2022). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. PubMed. [Link][2]

• Cooper, A. K., et al. (2019). Nickel versus Palladium in Cross-Coupling Catalysis: On the Role of Substrate Coordination to Zerovalent Metal Complexes. Synthesis, 52(05), 737-748. [Link][19]

• Mondal, A., et al. (2024). First example of A3 and A2B type corroles as photoredox catalysts. Inorganica Chimica Acta, 570, 122244. [Link][13]

• Unknown. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. [Link][20]

• D'Amico, M., et al. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Molecules, 26(7), 1934. [Link]

• Kapdi, A. R., et al. (2010). Regioselectivity in alkenyl(aryl)-heteroaryl Suzuki cross-coupling reactions of 2,4-dibromopyridine. A synthetic and mechanistic study. Dalton Transactions, 39(28), 6499-6507. [Link][21]

• Qiu, R., et al. (2018). Nickel- and Palladium- Catalyzed Cross-Coupling Reactions of Organostibines with Organoboronic Acids. PolyU Institutional Research Archive. [Link][22]

• Le, C. M., et al. (2022). Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Conditions. Journal of the American Chemical Society, 144(21), 9350–9358. [Link][23]

• Dow, M. G., et al. (2022). Regioselective Radical Alkylation of Arenes Using Evolved Photoenzymes. Journal of the American Chemical Society, 144(30), 13576–13582. [Link][24]

• Hie, L., et al. (2015). Nickel-Catalyzed Suzuki–Miyaura Couplings in Green Solvents. Organic Letters, 17(5), 1082-1085. [Link][25]

• Griesbeck, A. G., & Maptue, N. E. (2020). Photoinduced C–H arylation of 1,3-azoles via copper/photoredox dual catalysis. Chemical Science, 11(32), 8567-8572. [Link][26]

• Palani, V., Perea, M. A., & Sarpong, R. (2021). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. ResearchGate. [Link][27]

• Myers, A. (n.d.). The Suzuki Reaction. Harvard University. [Link][28]

• Palani, V., Perea, M. A., & Sarpong, R. (2021). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. PubMed Central. [Link][29]

• Burhenn, A., Bavaro, R., & Gessner, V. H. (2022). Pd-catalysed hydrodehalogenation of aryl chlorides: a mild method for deuteration and detoxification. Catalysis Science & Technology, 12(18), 5656-5662. [Link][30]

• Singh, B., et al. (2000). A newly developed synthesis of 1,3,5-trichlorobenzene (sym. TCB) from aniline. Journal of Scientific & Industrial Research, 59, 137-139. [Link]

• CEM Corporation. (n.d.). Organometallic cross-coupling reactions. CEM Corporation. [Link][31]

• Silvi, M. (n.d.). “Supporting Information” Cp2TiCl2-CATALYZED PHOTOREDOX ALLYLATION OF ALDEHYDES WITH VISIBLE LIGHT. University of Bologna. [Link][32]

• Dhankhar, J., et al. (2022). Site‐Selective C−H Arylation of Diverse Arenes Ortho to Small Alkyl Groups. Angewandte Chemie International Edition, 61(39), e202205470. [Link][33]

• Chen, G., Shaughnessy, C. H., & Daugulis, O. (2012). Pd(II)-Catalyzed para-Selective C–H Arylation of mono-Substituted Arenes. Organic Letters, 14(15), 3944-3947. [Link][10]

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Safety & Regulatory Compliance

1,3-Dibromo-4-iodo-2-methylbenzene: Operational Disposal Guide

Executive Summary & Compound Profile

This guide outlines the mandatory disposal procedures for 1,3-Dibromo-4-iodo-2-methylbenzene (and similar polyhalogenated aryl intermediates). Unlike standard organic waste, this compound presents specific challenges due to its high halogen content (Bromine and Iodine) and lipophilic aromatic structure.[1][2]

Improper disposal into non-halogenated streams or general trash can lead to:

• Regulatory Violation: Violation of RCRA (Resource Conservation and Recovery Act) standards for halogenated solvents.

• Incinerator Damage: Formation of corrosive hydrogen bromide (HBr) and hydrogen iodide (HI) gases that damage standard combustion chambers not equipped with acid scrubbers.

• Environmental Toxicity: Potential formation of dioxin-like byproducts if incinerated at insufficient temperatures.

Chemical Waste Profile

Property	Characteristic	Operational Implication
Matrix	Polyhalogenated Aromatic	MUST be segregated from non-halogenated solvents (e.g., Acetone, Ethanol).[1][2]
Stability	Light Sensitive (C-I bond)	Store waste in amber glass or opaque HDPE containers to prevent photolytic degradation prior to pickup.
Reactivity	Aryl Halide	Incompatible with strong oxidizers and active metals (Li, Mg).[1][2]
Hazards	Irritant / Aquatic Chronic	Zero-discharge policy. All traces (gloves, weigh boats) are hazardous waste.[1][2]

Immediate Safety & Spill Control (Pre-Disposal)

Before handling waste, ensure the following barrier protections are active. This compound is a heavy halogenated aromatic; standard latex gloves offer insufficient permeation resistance.

Personal Protective Equipment (PPE) Matrix

Protection Zone	Recommended Equipment	Technical Rationale
Dermal (Hands)	Double Gloving: Nitrile (Outer, 5 mil) over Laminate (Inner) or Viton.[1][2]	Halogenated aromatics can permeate standard nitrile; inner laminate layer prevents transdermal absorption.
Respiratory	Fume Hood (Face Velocity >100 fpm) or P100/OV Respirator.	Prevents inhalation of dusts or sublimed iodine vapors during transfer.
Ocular	Chemical Splash Goggles.	Safety glasses are insufficient for liquid mother liquors; prevents corneal damage from splashes.

Emergency Spill Response

If the solid substance is spilled:

• Isolate: Evacuate the immediate 10-foot radius.

• Dampen: Lightly mist the powder with an inert solvent (e.g., heptane) or water (if compatible with other reagents present) to prevent dust generation.[2]

• Collect: Use a dedicated scoop or chemically resistant dustpan. DO NOT sweep vigorously.

• Decontaminate: Wash the surface with a surfactant solution (soap/water) followed by an alcohol wipe. Place all cleanup materials into the Solid Hazardous Waste stream.

Waste Segregation & Disposal Protocol

This is a self-validating workflow. You must answer "Yes" to the verification step before proceeding to the next node.

Workflow Diagram

The following logic flow dictates the disposal path.

Figure 1: Decision matrix for segregating 1,3-Dibromo-4-iodo-2-methylbenzene waste streams.

Detailed Procedures

A. Liquid Waste (Mother Liquors / Reaction Mixtures)

• The Trap: Do not pour this into the "General Organic" or "Non-Halogenated" carboy. Even 1% halogen content renders the entire carboy "Halogenated," significantly increasing disposal costs and altering the incineration profile.[1][2]

• Protocol:

  • Select a container marked "HALOGENATED ORGANIC WASTE."

  • Verify compatibility: Ensure the waste stream does not contain strong oxidizers (e.g., Nitric Acid, Peroxides) which could react with the aryl iodide.[1][2]

  • Pour waste using a funnel to prevent drips.

  • Self-Validation: Check the log sheet. Did you record the volume and the specific chemical name? Generic "Halogenated Waste" is often insufficient for streams containing high Iodine levels.

B. Solid Waste (Pure Compound / Contaminated Debris)

• The Trap: Disposing of weigh boats or contaminated gloves in regular trash or biohazard bins.

• Protocol:

  • Collect all contaminated disposables (pipette tips, weigh paper, gloves).[1][2]

  • Place inside a clear polyethylene bag (4 mil thickness recommended).

  • Double Bag: Seal the first bag and place it inside a second bag. This prevents contamination of the outer container.[3]

  • Deposit into the "HAZARDOUS SOLID WASTE" drum.

Technical Justification: Why This Matters

As scientists, we adhere to protocols not just for compliance, but for causality.[1][2]

The Incineration Chemistry

Standard organic waste (acetone, methanol) is often used as "fuel blending" for cement kilns.[1][2] However, 1,3-Dibromo-4-iodo-2-methylbenzene cannot be treated this way.[1][2]

• Mechanism: Upon combustion, the C-Br and C-I bonds cleave to form HBr and HI (acid gases) rather than CO2 and H2O.[2]

• Consequence: These acids corrode standard furnace linings. This waste must be directed to High-Temperature Incinerators equipped with caustic scrubbers (e.g., NaOH spray towers) to neutralize the acid gases before emission.[1][2]

Prevention of De Novo Synthesis

Incomplete combustion of polychlorinated or polybrominated aromatics at temperatures <850°C can lead to the de novo synthesis of Polybrominated Dibenzodioxins (PBDDs) and Furans (PBDFs) in the post-combustion zone [1].

• Control: By strictly labeling this as "Halogenated Aromatic," you ensure the waste management facility utilizes the correct residence time (>2 seconds) and temperature (>1100°C) to fully mineralize the aromatic ring.[2]

References

• U.S. Environmental Protection Agency (EPA). (2023). Incineration of Halogenated Organic Wastes. Hazardous Waste Combustion Guidance. [Link]1][2]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]1][2]

• PubChem. (n.d.). 1,3-Dibromo-4-iodo-2-methylbenzene Compound Summary. National Library of Medicine. [Link]1][2]

• Occupational Safety and Health Administration (OSHA). (n.d.). Toxic and Hazardous Substances: 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. [Link]2]

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